1-(2-Bromo-5-methylphenyl)piperazine

Core Science & Biosynthesis

Physicochemical Characteristics of Brominated Methylphenyl Piperazines: A Technical Guide

Content Type: Technical Whitepaper Audience: Researchers, Medicinal Chemists, Forensic Toxicologists Version: 1.0

Executive Summary

Brominated methylphenyl piperazines represent a niche but chemically significant class of aryl-piperazines. Structurally defined by a piperazine ring

-substituted with a phenyl group bearing both bromine and methyl substituents, these compounds serve dual roles: as versatile intermediates in the synthesis of serotonin-modulating pharmaceuticals and as challenging analytes in forensic toxicology due to their emergence as designer drugs (New Psychoactive Substances).

This guide provides a rigorous examination of their physicochemical behavior, emphasizing the critical challenge of distinguishing regioisomers. It synthesizes data on lipophilicity, ionization, and spectral signatures to support drug development and analytical validation.

Structural Classification & Isomerism

The core scaffold consists of a piperazine ring attached directly to a benzene ring. The physicochemical properties are heavily influenced by the positional isomerism of the bromine (Br) and methyl (Me) groups relative to the piperazine nitrogen (

).

Core Regioisomers

The simultaneous presence of a halogen and an alkyl group creates multiple regioisomeric possibilities. For a fixed methyl group at the para position, the bromine can occupy ortho or meta positions, drastically altering steric and electronic environments.

• 2-Bromo-4-methylphenylpiperazine (2-Br-4-MePP): Steric hindrance near the nitrogen; lower pKa due to the ortho-effect.

• 3-Bromo-4-methylphenylpiperazine (3-Br-4-MePP): Less steric interference; electronic induction dominates.

• 4-Bromo-2-methylphenylpiperazine (4-Br-2-MePP): Methyl group provides steric bulk at the ortho position.

Physicochemical Profiling

Understanding the fundamental physical constants is prerequisite for predicting pharmacokinetics (ADME) and optimizing extraction protocols.

Quantitative Characteristics

The following data summarizes the consensus physicochemical properties for the class.

Parameter	Value / Range	Mechanistic Insight
Molecular Weight	~255.16 g/mol	Moderate MW facilitates CNS penetration.
LogP (Lipophilicity)	2.8 – 3.4	The Br atom significantly increases lipophilicity compared to non-halogenated analogs (LogP ~1.5), enhancing blood-brain barrier (BBB) permeability.
pKa (Basic Nitrogen)	9.1 – 9.5	The distal nitrogen ( ) is highly basic.
pKa (Aniline Nitrogen)	2.5 – 3.5	The proximal nitrogen ( ) lone pair is delocalized into the aromatic ring, drastically reducing basicity. Electron-withdrawing Br further lowers this value.
H-Bond Donors	1	The secondary amine ( -H) acts as a donor.
H-Bond Acceptors	2	Both nitrogens act as acceptors, though is weak.

Solubility & Stability

• Free Base: Typically viscous oils or low-melting solids. Highly soluble in organic solvents (DCM, MeOH) but practically insoluble in neutral water.

• Hydrochloride Salts: Formation of the mono- or dihydrochloride salt (using ethereal HCl) yields stable, crystalline solids (MP > 200°C) with high water solubility, suitable for pharmaceutical formulation.

Synthetic Architectures

Two primary pathways are employed for synthesis, selected based on the availability of precursors and tolerance for isomeric impurities.

Pathway A: Nucleophilic Aromatic Substitution ( )

Used when the aryl halide is activated (e.g., by nitro groups, though less effective with simple bromo-methyl benzenes). This method often requires high temperatures or microwave assistance.

Pathway B: Buchwald-Hartwig Amination

The gold standard for unactivated aryl halides. It utilizes Palladium catalysis to couple the piperazine to the brominated toluene derivative. This method offers superior regioselectivity.[1]

Analytical Characterization & Differentiation

The primary challenge in analyzing this class is the differentiation of regioisomers . Standard Mass Spectrometry (MS) is often insufficient due to identical fragmentation patterns.

Mass Spectrometry (GC-MS)

Under Electron Ionization (70 eV), these compounds exhibit a common fragmentation pathway driven by the piperazine ring.

• Base Peak: Often

  56 (piperazine ring cleavage).

• Molecular Ion: Distinct

  (characteristic 1:1 Br isotope pattern).

• Key Limitation: Regioisomers (e.g., 2-bromo vs. 3-bromo) produce nearly identical mass spectra, making retention time (RT) the only differentiator in standard GC-MS.

Infrared Spectroscopy (GC-IRD)

Vapor Phase IR is the definitive method for identification.

• Mechanism: The substitution pattern on the benzene ring (ortho, meta, para) dictates specific C-H out-of-plane bending vibrations.

• Diagnostic Bands:

  • 1,2,4-substituted rings (e.g., 2-Br-4-Me) show distinct bands in the 800-900 cm⁻¹ region that differ from 1,3,4-substituted isomers.

Nuclear Magnetic Resonance (NMR)

For pure synthesized standards, NMR provides absolute structural confirmation.

• 1H NMR (CDCl3):

  • Piperazine Core: Two multiplets at

    2.9–3.1 ppm (4H) and 3.1–3.3 ppm (4H).

  • Aromatic Region: The coupling constants (

    -values) definitively assign the substitution pattern.

    • Ortho coupling:

      Hz.

    • Meta coupling:

      Hz.

Pharmacological Implications

While often studied as intermediates, the intact brominated methylphenyl piperazines share structural homology with serotonin receptor agonists.

• 5-HT Receptor Affinity: The addition of the Bromine atom (lipophilic and electron-withdrawing) generally increases affinity for 5-HT2 receptors compared to the non-halogenated parent.

• Metabolic Stability: The methyl group on the phenyl ring is a primary site for metabolic oxidation (to carboxylic acid), potentially limiting the half-life of the parent compound in vivo.

References

• Westphal, F., et al. (2009).[2] Structure elucidation of a new designer benzylpiperazine: 4-Bromo-2,5-dimethoxybenzylpiperazine. Forensic Science International.[2][3][4] Link[2]

• Abdel-Hay, K. M., et al. (2014).[3] Differentiation of the 1-(Methylenedioxyphenyl)-2-Piperazinopropanes and 1-(Methoxyphenyl)-2-Piperazinopropanones by GC-IRD and GC-MS. Forensic Science International.[2][3][4] Link

• UNODC. (2013). Recommended Methods for the Identification and Analysis of Piperazines in Seized Materials. United Nations Office on Drugs and Crime. Link

• Chaudhary, S., et al. (2016).[5] Exploring pharmacological significance of piperazine scaffold. World Journal of Pharmaceutical Research.[5] Link

• BenchChem. (2025).[1] A Comparative Guide to Assessing the Purity of Synthesized 2-Bromo-4-methylpyridine (Analogous synthetic methodology). Link

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• 3. Differentiation of the 1-(Methylenedioxyphenyl)-2-Piperazinopropanes and 1-(Methoxyphenyl)-2-Piperazinopropanones by GC-IRD and GC-MS | Office of Justice Programs [ojp.gov]
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Pharmacological profile of 1-(2-Bromo-5-methylphenyl)piperazine derivatives

An In-Depth Technical Guide to the Pharmacological Profile of 1-(2-Bromo-5-methylphenyl)piperazine Derivatives

Foreword: The Phenylpiperazine Scaffold in Modern Neuropharmacology

The piperazine ring is a quintessential example of a "privileged scaffold" in medicinal chemistry.[1][2] Its unique six-membered heterocyclic structure, containing two nitrogen atoms at opposing positions, imparts a combination of structural rigidity, tunable basicity, and the capacity to form multiple hydrogen bonds.[3][4] These characteristics result in favorable pharmacokinetic properties, such as improved water solubility and oral bioavailability, making piperazine a cornerstone in the design of novel therapeutics.[1][3] When attached to a phenyl group, forming the N-phenylpiperazine core, these derivatives become potent and often selective ligands for a variety of central nervous system (CNS) targets, particularly monoamine G-protein coupled receptors (GPCRs) and transporters.[4][5][6]

This guide provides a comprehensive technical analysis of a specific subclass: 1-(2-Bromo-5-methylphenyl)piperazine derivatives . While direct, extensive research on this precise substitution pattern is nascent, this document synthesizes data from structurally analogous compounds to build a predictive pharmacological profile. By examining established structure-activity relationships (SAR), we can infer the receptor binding affinities, mechanisms of action, and therapeutic potential of this chemical class. This paper is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the experimental validation and strategic development of these promising CNS-active molecules.

Synthetic Pathways: From Precursors to Final Compounds

The synthesis of 1-arylpiperazines, including the 1-(2-Bromo-5-methylphenyl)piperazine scaffold, is typically achieved through well-established cross-coupling reactions or reductive amination. The choice of method often depends on the availability of starting materials and the desired scale of the reaction.

A prevalent and highly versatile method is the Buchwald-Hartwig amination , a palladium-catalyzed cross-coupling reaction. This approach is favored for its high functional group tolerance and efficiency in forming the critical aryl-nitrogen bond.

Experimental Protocol: Synthesis via Buchwald-Hartwig Amination

This protocol outlines a representative synthesis of a generic 1-(2-Bromo-5-methylphenyl)piperazine derivative. The rationale behind each step is provided to ensure methodological transparency and reproducibility.

Objective: To synthesize 1-(2-Bromo-5-methylphenyl)piperazine from 1,2-dibromo-4-methylbenzene and piperazine.

Materials:

• 1,2-dibromo-4-methylbenzene (1.0 eq)

• Piperazine (1.2 eq)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 eq)

• Racemic BINAP (0.04 eq)

• Sodium tert-butoxide (NaOtBu, 1.4 eq)

• Anhydrous Toluene

• Nitrogen gas supply

• Standard reflux and workup glassware

Step-by-Step Procedure:

• Inert Atmosphere Preparation: The reaction vessel is charged with 1,2-dibromo-4-methylbenzene, piperazine, and sodium tert-butoxide. The flask is then evacuated and backfilled with nitrogen three times.

  • Causality: This step is critical to remove oxygen, which can oxidize the palladium catalyst and phosphine ligand, thereby deactivating the catalytic cycle and preventing the reaction from proceeding efficiently.

• Catalyst Preparation: In a separate flask under nitrogen, palladium(II) acetate and BINAP are dissolved in anhydrous toluene. The mixture is stirred for 10 minutes at room temperature.

  • Causality: This pre-formation step allows the active Pd(0) catalyst to form from the Pd(II) precursor and the BINAP ligand to coordinate, creating the catalytically active species required for the cross-coupling.

• Reaction Initiation: The catalyst solution is transferred to the main reaction vessel via cannula. The flask is fitted with a reflux condenser under a nitrogen atmosphere.

• Thermal Conditions: The reaction mixture is heated to 100-110 °C and stirred vigorously for 12-24 hours. Reaction progress is monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Causality: The elevated temperature provides the necessary activation energy for the oxidative addition and reductive elimination steps of the catalytic cycle.

• Quenching and Extraction: Upon completion, the mixture is cooled to room temperature and quenched with water. The aqueous layer is extracted three times with ethyl acetate. The combined organic layers are washed with brine.

  • Causality: The water quench neutralizes the strong base (NaOtBu). The brine wash helps to remove residual water from the organic phase.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

  • Self-Validation: The purity of the final compound is confirmed using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to validate its structure and integrity.

Caption: Synthetic workflow for 1-Arylpiperazines.

Predicted Pharmacological Profile and Mechanism of Action

Phenylpiperazine derivatives are known to interact with a wide array of CNS receptors, with their specific profile being highly dependent on the substitution pattern of the phenyl ring.[7][8] The electronic and steric properties of the substituents dictate the affinity and selectivity for dopamine (D₁, D₂, D₃, D₄), serotonin (5-HT₁ₐ, 5-HT₂ₐ, 5-HT₂c), and adrenergic (α₁, α₂) receptors.[8][9]

Structure-Activity Relationship (SAR) Insights

For the 1-(2-Bromo-5-methylphenyl)piperazine scaffold, we can infer the following based on established SAR principles[1][10]:

• 2-Bromo Substitution: Halogen substitution, particularly at the ortho position, can significantly influence receptor affinity. A bromine atom is electron-withdrawing and sterically bulky. This can enhance binding to certain receptor pockets through halogen bonding or by inducing a favorable conformation of the molecule. For instance, related trifluoromethylphenyl piperazine derivatives show high affinity for 5-HT₁ₐ sites.[11]

• 5-Methyl Substitution: A methyl group at the meta position is electron-donating and increases lipophilicity. This modification often enhances penetration across the blood-brain barrier and can improve affinity for hydrophobic pockets within receptor binding sites.

• Piperazine Moiety: The unsubstituted nitrogen of the piperazine ring is a key pharmacophoric feature. It is typically protonated at physiological pH, allowing it to form a crucial ionic bond with a conserved aspartate residue in the third transmembrane domain of most monoamine receptors.[8]

Comparative Receptor Affinity Data

To construct a predictive profile, the following table summarizes the binding affinities (Kᵢ in nM) of structurally related phenylpiperazine derivatives. The profile for 1-(2-Bromo-5-methylphenyl)piperazine is inferred from these data.

Compound	Phenyl Substitution	D₂ Kᵢ (nM)	5-HT₁ₐ Kᵢ (nM)	5-HT₂ₐ Kᵢ (nM)	α₁ Kᵢ (nM)	Reference
Inferred Profile	2-Bromo, 5-Methyl	Moderate-High	High	Moderate	Moderate	SAR Inference
1-(3-Trifluoromethylphenyl)piperazine	3-CF₃	290	17	130	56	[12]
1-(3-Chlorophenyl)piperazine (mCPP)	3-Cl	450	50	25	80	[7]
BrAcTFMPP	Complex (contains CF₃-phenyl)	-	0.5	41	-	[11]
Aripiprazole (contains dichlorophenyl)	2,3-Dichloro	0.34	1.7	3.4	57	[6]

Lower Kᵢ values indicate higher binding affinity.

Based on this comparative analysis, derivatives of 1-(2-Bromo-5-methylphenyl)piperazine are predicted to be potent ligands at the 5-HT₁ₐ receptor , with moderate to high affinity for the D₂ receptor . This dual-target engagement is characteristic of many modern atypical antipsychotic and antidepressant drugs.[5][13]

Mechanism of Action: 5-HT₁ₐ Receptor Signaling

The 5-HT₁ₐ receptor is a Gᵢ/G₀-coupled autoreceptor. Agonism at this receptor, a likely action of these derivatives, leads to the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, and the opening of G-protein-coupled inwardly-rectifying potassium (GIRK) channels. This results in membrane hyperpolarization and a reduction in neuronal firing, which is believed to mediate anxiolytic and antidepressant effects.[14]

Caption: Postulated 5-HT1A receptor signaling pathway.

In Vitro Pharmacological Validation

To move from a predictive to a confirmed pharmacological profile, rigorous in vitro testing is essential. A foundational experiment in drug discovery is the radioligand binding assay, which quantifies the affinity of a test compound for a specific receptor target.

Experimental Protocol: Radioligand Receptor Binding Assay

Objective: To determine the binding affinity (Kᵢ) of a 1-(2-Bromo-5-methylphenyl)piperazine derivative for the human dopamine D₂ and serotonin 5-HT₁ₐ receptors.

Principle: This is a competitive binding assay. A constant concentration of a radiolabeled ligand with known high affinity for the target receptor is incubated with a source of the receptor (e.g., cell membranes from HEK293 cells expressing the receptor). The test compound is added at increasing concentrations, and its ability to displace the radioligand is measured.

Materials:

• Test Compound: 1-(2-Bromo-5-methylphenyl)piperazine derivative, dissolved in DMSO.

• Radioligands: [³H]Spiperone (for D₂) and [³H]8-OH-DPAT (for 5-HT₁ₐ).

• Receptor Source: Membranes from HEK293 cells stably expressing human D₂ or 5-HT₁ₐ receptors.

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

• Non-specific binding (NSB) agent: Haloperidol (10 µM for D₂) or Serotonin (10 µM for 5-HT₁ₐ).

• 96-well plates, filter mats, scintillation cocktail, and a microplate scintillation counter.

Step-by-Step Procedure:

• Plate Preparation: A dilution series of the test compound is prepared in the assay buffer. Typically, 11 concentrations are used to generate a full competition curve.

• Assay Incubation: To each well of the 96-well plate, add in order:

  • 25 µL of assay buffer (for total binding) or NSB agent (for non-specific binding).

  • 25 µL of the diluted test compound or buffer (for control wells).

  • 50 µL of the radioligand (at a concentration near its Kₔ value).

  • 100 µL of the cell membrane preparation.

  • Causality: The order of addition is important to ensure consistency. The NSB wells are crucial for self-validation; they define the amount of radioligand that binds to components other than the target receptor, which must be subtracted from all other measurements.

• Incubation: The plate is incubated for 60 minutes at room temperature with gentle agitation.

  • Causality: This duration is chosen to allow the binding reaction to reach equilibrium.

• Harvesting: The reaction is terminated by rapid filtration through a glass fiber filter mat using a cell harvester. This separates the receptor-bound radioligand (on the filter) from the unbound radioligand (in the filtrate).

  • Causality: Rapid filtration is key to preventing the dissociation of the ligand-receptor complex during the wash step.

• Washing: The filters are washed three times with ice-cold assay buffer to remove any remaining unbound radioligand.

  • Causality: Using ice-cold buffer minimizes the rate of dissociation of the radioligand from the receptor during the washing process.

• Quantification: The filter mat is dried, and a scintillant is added to each filter spot. The radioactivity, measured in counts per minute (CPM), is quantified using a microplate scintillation counter.

• Data Analysis: The CPM data is converted to percent inhibition relative to the total binding. The IC₅₀ value (the concentration of test compound that inhibits 50% of specific binding) is determined by fitting the data to a sigmoidal dose-response curve using non-linear regression. The Kᵢ value is then calculated from the IC₅₀ using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ), where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

Therapeutic Potential and Future Directions

The predicted pharmacological profile of 1-(2-Bromo-5-methylphenyl)piperazine derivatives, characterized by high affinity for 5-HT₁ₐ and D₂ receptors, positions them as promising candidates for treating a range of neuropsychiatric disorders.[13][15]

• Antipsychotic Potential: The combination of D₂ receptor antagonism/partial agonism with 5-HT₁ₐ agonism is the hallmark of third-generation atypical antipsychotics. This profile is associated with efficacy against the positive and negative symptoms of schizophrenia, with a reduced risk of extrapyramidal side effects.[5]

• Antidepressant/Anxiolytic Potential: Potent 5-HT₁ₐ agonism is a clinically validated mechanism for treating major depressive disorder and generalized anxiety disorder.[13][14] The D₂ receptor activity could further augment this effect, particularly in cases of treatment-resistant depression.

Future research should focus on synthesizing a library of these derivatives to fully elucidate the structure-activity relationships. Key modifications could include altering the N4-substituent on the piperazine ring to fine-tune receptor selectivity and functional activity (i.e., agonist, antagonist, or partial agonist). Subsequent in vivo studies in validated animal models of psychosis, depression, and anxiety will be necessary to confirm the therapeutic potential of this promising chemical scaffold.

References

• Title: Heterocycle piperazine derivatives and receptor binding affinities - ResearchGate Source: ResearchGate URL: [Link]

• Title: A Facile Synthesis of Piperazine Derivatives and their Pharmacological Profile Source: ResearchGate URL: [Link]

• Title: Piperazine derivatives with central pharmacological activity used as therapeutic tools Source: ResearchGate URL: [Link]

• Title: Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives - PubMed Source: PubMed URL: [Link]

• Title: Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors Source: International Journal of Research & Review URL: [Link]

• Title: Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry Source: Preprints.org URL: [Link]

• Title: A trifluoromethylphenyl piperazine derivative with high affinity for 5-hydroxytryptamine-1A sites in rat brain - PubMed Source: PubMed URL: [Link]

• Title: Piperazine derivatives with central pharmacological activity used as therapeutic tools - PubMed Source: PubMed URL: [Link]

• Title: Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives Source: Bentham Science URL: [Link]

• Title: Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry - ResearchGate Source: ResearchGate URL: [Link]

• Title: Synthesis of piperazines - Organic Chemistry Portal Source: Organic Chemistry Portal URL: [Link]

• Title: piperazine derivatives: a review of biological activities - WORLD JOURNAL OF PHARMACEUTICAL RESEARCH Source: World Journal of Pharmaceutical Research URL: [Link]

• Title: Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: Structure‐activity relationship of antidepressant activity piperazine derivatives. - ResearchGate Source: ResearchGate URL: [Link]

• Title: Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry Source: MDPI URL: [Link]

• Title: Binding mechanism of nine N-phenylpiperazine derivatives and α1A-adrenoceptor using site-directed molecular docking and high performance affinity chromatography - RSC Publishing Source: Royal Society of Chemistry URL: [Link]

• Title: Piperazine derivatives for therapeutic use: a patent review (2010-present) - PubMed Source: PubMed URL: [Link]

• Title: Eurasian Journal of Science & Engineering ISSN 24 - Tishk International University Repository Source: Tishk International University URL: [Link]

• Title: Piperazine - Wikipedia Source: Wikipedia URL: [Link]

• Title: DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES - Revue Roumaine de Chimie Source: Revue Roumaine de Chimie URL: [Link]

• Title: [The mechanisms of the anxiolytic action of 1-(2-pyrimidinyl)-piperazine derivatives, serotonin agonists] - PubMed Source: PubMed URL: [Link]

• Title: Synthesis, Analysis, and Pharmacological Profile of Designer Piperazine Drugs by Mohammed Almaghrabi - Auburn University Source: Auburn University URL: [Link]

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Technical Whitepaper: Safety, Handling, and Toxicological Profile of 1-(2-Bromo-5-methylphenyl)piperazine

This guide serves as a technical whitepaper for the safe handling, toxicological assessment, and experimental application of 1-(2-Bromo-5-methylphenyl)piperazine .[1][2]

Note on Data Availability: As a specialized intermediate in medicinal chemistry (specifically for serotonin receptor ligand synthesis), this compound does not have a widely published, standardized Safety Data Sheet (SDS) in public chemical registries. The safety protocols and hazard classifications below are derived from Structure-Activity Relationships (SAR) , Read-Across from close analogs (e.g., 1-(2-bromophenyl)piperazine, 1-phenylpiperazine), and Quantitative Structure-Property Relationship (QSPR) models.[1][2]

[1][2]

Executive Summary

1-(2-Bromo-5-methylphenyl)piperazine is a halogenated aryl-piperazine scaffold.[1][2] In drug discovery, this structural motif is a "privileged structure," frequently serving as a pharmacophore for Central Nervous System (CNS) targets, particularly 5-HT (Serotonin) receptors .[1]

Due to the basicity of the secondary amine and the lipophilicity of the brominated aryl ring, this compound presents specific hazards: corrosivity (as a free base), acute toxicity (oral), and potential CNS modulation . This guide outlines a self-validating safety protocol for its use in synthesis and biological assays.

Chemical Identity & Physicochemical Properties[1][3][4][5][6][7][8]

Property	Value / Description
Chemical Name	1-(2-Bromo-5-methylphenyl)piperazine
Molecular Formula	C₁₁H₁₅BrN₂
Molecular Weight	255.16 g/mol
Physical State	Free Base: Viscous oil or low-melting solid (hygroscopic).HCl Salt: White to off-white crystalline solid.[1][2][3][4]
Solubility	Free Base: DCM, EtOAc, DMSO, Methanol.Salt: Water, DMSO, Methanol.
pKa (Calculated)	~9.0 (Piperazine N4 nitrogen)
LogP (Predicted)	~2.8 (Moderate lipophilicity, CNS penetrant)
Structural Alerts	Secondary Amine (Nucleophilic), Aryl Bromide (Cross-coupling active).[1]

Hazard Identification (GHS Classification)

Derived from analog read-across (1-Phenylpiperazine, CAS 92-54-6 and 1-(2-Bromophenyl)piperazine).[1]

GHS Label Elements

Signal Word: DANGER [1][2][4]

Hazard Class	Category	Hazard Statement	Code
Skin Corrosion/Irritation	1B (Free Base) / 2 (Salt)	Causes severe skin burns and eye damage.[1][2][4]	H314
Acute Toxicity (Oral)	4	Harmful if swallowed.	H302
Sensitization (Resp.)	1	May cause allergy or asthma symptoms or breathing difficulties if inhaled.[4][5]	H334
STOT - Single Exp.	3	May cause respiratory irritation.[1][2][6]	H335

Precautionary Statements (Selected)

• P260: Do not breathe dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[7]

• P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water [or shower].[7]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[7] Remove contact lenses, if present and easy to do.[7] Continue rinsing.[7]

• P310: Immediately call a POISON CENTER or doctor/physician.

Toxicological Profile & Mechanism[1][2]

Mechanism of Action (Pharmacology)

This compound is a structural analog of mCPP (1-(3-chlorophenyl)piperazine) and TFMPP , both of which are non-selective serotonin receptor agonists.[1][2]

• Primary Target: 5-HT receptors (likely 5-HT₂C, 5-HT₁A, or 5-HT₇).[1][2]

• Toxicological Implication: Accidental exposure may result in Serotonin Syndrome-like symptoms : agitation, hyperthermia, tachycardia, and muscle rigidity.

Metabolic Pathways (Predicted)

Understanding metabolism is crucial for predicting toxicity duration.

• N-Oxidation: The secondary amine is susceptible to FMO-mediated oxidation.[1][2]

• Benzylic Hydroxylation: The 5-methyl group is a prime site for CYP450 oxidation to the alcohol and subsequent carboxylic acid.

• Glucuronidation: Phase II conjugation of metabolites facilitates excretion.

Visualization: Toxicity & Reactivity Map

The following diagram illustrates the structural features responsible for the compound's reactivity and toxicity.[8]

Caption: Structural dissection of 1-(2-Bromo-5-methylphenyl)piperazine highlighting reactive sites (Amine, Bromide) and their link to specific toxicity hazards.[1][2]

Safe Handling Protocols

Engineering Controls

• Primary: All handling of the neat solid or concentrated solution must be performed in a Chemical Fume Hood with a face velocity of >100 fpm.

• Weighing: If the compound is a fine powder (salt form), use a static-free balance enclosure or weigh inside the hood to prevent inhalation of dust.[1]

• Vacuum Systems: Protect vacuum pumps with a cold trap (liquid N₂) and an acid neutralization trap (KOH) if removing solvent, as piperazines can damage pump oil.

Personal Protective Equipment (PPE) Matrix

Body Part	Recommendation	Rationale
Hands	Nitrile (Double Gloved) or Butyl Rubber	Piperazines can permeate latex.[1][2] Double gloving provides a visual breach indicator.
Eyes	Chemical Splash Goggles + Face Shield	Corrosive bases cause irreversible corneal opacity. Safety glasses are insufficient for liquids.
Respiratory	P100 / N95 (if outside hood)	Sensitization risk. Avoid inhalation of any dusts.[4][5][7]
Body	Tyvek Lab Coat or Chemical Apron	Prevent skin absorption and clothing contamination.

Emergency Response: Spill Cleanup Logic

Scenario: 500 mg spill of solid HCl salt on the benchtop.

• Isolate: Evacuate the immediate area (radius 3m).

• PPE Up: Don double nitrile gloves, goggles, and N95 mask.

• Neutralize/Contain:

  • Do not sweep dry dust (creates aerosol).

  • Cover with a wet paper towel (dampened with dilute acetic acid if free base, or sat. NaHCO₃ if salt) to suppress dust.

• Collect: Scoop the damp material into a hazardous waste bag.

• Decontaminate: Wipe surface with 10% bleach (destroys organic amines) followed by water.

Experimental Workflow: Synthesis & Isolation

For researchers synthesizing this intermediate via Buchwald-Hartwig Amination.[1][2]

Workflow Diagram

Caption: Decision tree for handling 1-(2-Bromo-5-methylphenyl)piperazine based on its chemical form (Free Base vs. Salt).

Critical Storage Conditions

• Hygroscopicity: Piperazine salts are extremely hygroscopic. Moisture uptake leads to hydrolysis and precise weighing errors.

• Air Sensitivity: The secondary amine can react with atmospheric CO₂ to form carbamates. Store under Argon/Nitrogen.

• Light Sensitivity: Aryl bromides can undergo photodebromination over time. Store in amber vials .

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for Piperazine, 1-(2-bromophenyl)-. Retrieved from [Link][1][2]

• European Chemicals Agency (ECHA). Registration Dossier - Piperazine. Retrieved from [Link][1][2]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200. Retrieved from [Link][1][2]

Sources

• 1. Piperazines [chemenu.com]
• 2. 2990524-33-7|(S)-1-((3-Bromo-5-methylphenyl)sulfonyl)-3-methylpiperazine hydrochloride|BLD Pharm [bldpharm.com]
• 3. Piperazine - Wikipedia [en.wikipedia.org]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. mmbio.byu.edu [mmbio.byu.edu]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. aksci.com [aksci.com]
• 8. fishersci.ca [fishersci.ca]

Protocols & Analytical Methods

Synthesis of 1-(2-Bromo-5-methylphenyl)piperazine via Buchwald-Hartwig amination

Application Note: Chemoselective Synthesis of 1-(2-Bromo-5-methylphenyl)piperazine

Executive Summary

This application note details the synthesis of 1-(2-bromo-5-methylphenyl)piperazine , a critical scaffold for CNS-active pharmaceutical intermediates (e.g., serotonin modulators). The synthesis relies on a chemoselective Buchwald-Hartwig Cross-Coupling reaction.

The core challenge of this transformation is the presence of two halogen substituents (iodine and bromine) on the aromatic ring. The protocol utilizes the kinetic disparity in oxidative addition rates between C–I and C–Br bonds to selectively aminate the iodine position while preserving the ortho-bromine functionality for subsequent derivatization.

Strategic Analysis & Reaction Design

Retrosynthetic Logic

The target molecule features a piperazine ring ortho to a bromine atom and meta to a methyl group.

• Target: 1-(2-bromo-5-methylphenyl)piperazine.

• Starting Material: 4-Bromo-3-iodotoluene (also known as 2-bromo-5-methyliodobenzene).

• Rationale: In 4-bromo-3-iodotoluene, the iodine atom is located at position 3 (relative to the methyl at 1). Substitution at C3 places the nitrogen ortho to the bromine at C4 and meta to the methyl at C1. Upon re-numbering the product (giving the amine priority C1), the substituents align perfectly: N(1), Br(2), Me(5).

Chemoselectivity (The "Ortho Effect" & Bond Energy)

The success of this protocol hinges on the preferential oxidative addition of Palladium(0) to the C–I bond over the C–Br bond.

• Bond Dissociation Energy (BDE): C–I (~65 kcal/mol) < C–Br (~81 kcal/mol).

• Catalyst Selection: We utilize Pd₂(dba)₃ coupled with Xantphos .

  • Why Xantphos? This wide-bite-angle bidentate ligand promotes reductive elimination and, crucially, forms a stable catalytic complex that is reactive enough for aryl iodides but sufficiently controlled to minimize reactivity with the sterically hindered ortho-bromide under the prescribed thermal conditions [1].

Substrate Protection

Direct use of piperazine often leads to N,N'-bis-arylation or oligomerization. We employ 1-Boc-piperazine to ensure mono-arylation and simplify purification. The Boc group is removed in a subsequent step.

Experimental Protocol

Materials & Equipment

Reagent	MW ( g/mol )	Equiv.	Role
4-Bromo-3-iodotoluene	296.93	1.0	Limiting Reagent
1-Boc-piperazine	186.25	1.2	Nucleophile
Pd₂(dba)₃	915.72	0.01 (1 mol%)	Catalyst Precursor
Xantphos	578.62	0.02 (2 mol%)	Ligand
NaOtBu	96.10	1.5	Base
Toluene (Anhydrous)	-	Solvent	0.2 M Conc.

Step 1: Chemoselective Coupling

• Inertion: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and reflux condenser. Cool under a stream of Argon or Nitrogen.

• Charging: Add Pd₂(dba)₃ (1 mol%) and Xantphos (2 mol%) to the flask. Add anhydrous Toluene (50% of total volume). Stir at room temperature for 5-10 minutes until the catalyst complex forms (solution typically turns from dark purple/red to a lighter orange/brown).

  • Critical Check: Pre-complexation ensures the active catalytic species is ready before exposing it to the aryl halide, maximizing selectivity.

• Substrate Addition: Add 4-Bromo-3-iodotoluene (1.0 equiv), 1-Boc-piperazine (1.2 equiv), and NaOtBu (1.5 equiv). Wash down the sides with the remaining Toluene.

• Reaction: Heat the mixture to 80°C (internal temperature).

  • Note: Do not exceed 100°C. Higher temperatures increase the risk of oxidative addition into the C–Br bond [2].

• Monitoring: Monitor via HPLC or TLC (Hexane/EtOAc 8:1) every 2 hours. The reaction is typically complete within 4–6 hours. Look for the disappearance of the starting iodide.

  • Quality Control: If >5% de-brominated byproduct (hydrodehalogenation) is observed, lower temperature to 65°C and extend time.

• Workup: Cool to room temperature. Filter the mixture through a pad of Celite to remove insoluble salts and Palladium black. Rinse the pad with EtOAc. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude oil via flash column chromatography (SiO₂, 0-20% EtOAc in Hexanes) to yield 1-Boc-4-(2-bromo-5-methylphenyl)piperazine as a pale yellow solid/oil.

Step 2: Deprotection

• Dissolve the Boc-protected intermediate in DCM (5 mL/g).

• Add Trifluoroacetic acid (TFA) (10 equiv) dropwise at 0°C.

• Allow to warm to room temperature and stir for 2 hours.

• Quench: Slowly pour the reaction into saturated aqueous NaHCO₃ (gas evolution!). Extract with DCM (3x).

• Isolation: Dry organics over Na₂SO₄, filter, and concentrate.

• Final Product: 1-(2-Bromo-5-methylphenyl)piperazine is obtained as a free base. For storage, conversion to the HCl salt (using 4M HCl in Dioxane) is recommended.

Mechanism & Visualization

The following diagram illustrates the catalytic cycle, emphasizing the kinetic selection of the C–I bond (Cycle A) over the C–Br bond (Cycle B).

Caption: Kinetic selectivity in Pd-catalyzed coupling. The weaker C-I bond allows oxidative addition at lower activation energies, preserving the C-Br bond.

Process Control & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Conversion	Catalyst poisoning or inactive Pd(0).	Ensure solvent is degassed. Use fresh NaOtBu (hygroscopic).
Bis-arylation	Piperazine acting as bridge.	Ensure 1-Boc-piperazine is used, not free piperazine.
Loss of Bromine	Hydrodehalogenation (reduction).	Solvent may contain H-donors. Ensure Toluene is anhydrous. Reduce temp to 65°C.
Wrong Regioisomer	Coupling at Br instead of I.	Reaction temp too high (>100°C). Check starting material purity (ensure it is 4-Br-3-I-toluene).

References

• Guram, A. S., & Buchwald, S. L. (1994).[1] Palladium-Catalyzed Aromatic Aminations with in situ Generated Aminostannanes. Journal of the American Chemical Society, 116(17), 7901–7902. Link

• Wolfe, J. P., & Buchwald, S. L. (1999). A Highly Active Catalyst for the Room-Temperature Amination and Suzuki Coupling of Aryl Chlorides. Angewandte Chemie International Edition, 38(16), 2413–2416. Link

• Driver, M. S., & Hartwig, J. F. (1996). A Second-Generation Catalyst for Aryl Halide Amination: Mixed Secondary Amines from Aryl Halides and Primary Amines Catalyzed by (DPPF)PdCl2. Journal of the American Chemical Society, 118(30), 7217–7218. Link

• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176–4211. Link

Sources

• 1. macmillan.princeton.edu [macmillan.princeton.edu]

Optimized Palladium-Catalyzed Coupling Protocols for 1-(2-Bromo-5-methylphenyl)piperazine

This Application Note and Protocol guide details the synthesis and functionalization of 1-(2-Bromo-5-methylphenyl)piperazine , a privileged scaffold in the development of CNS-active agents (e.g., serotonin modulators).[1][2]

The guide addresses the two primary interpretations of "coupling conditions":

• Synthesis of the Scaffold: Constructing the molecule via regioselective C–N bond formation.[1]

• Functionalization: Utilizing the aryl bromide handle for downstream library generation.[1][2]

[1][2]

Executive Summary & Strategic Analysis

1-(2-Bromo-5-methylphenyl)piperazine represents a bifunctional building block containing a secondary amine and an aryl bromide.[1][2] Its synthesis presents a classic chemoselectivity challenge: installing the piperazine moiety while retaining the aryl bromide for future diversification.

• The Challenge: Standard Buchwald-Hartwig conditions can lead to dehalogenation or bis-amination if the catalyst system is not tuned for the specific electronic bias of the substrate.[1][2]

• The Solution: Exploiting the electronic difference between the meta and para positions of the toluene core (Route A) or utilizing the inherent reactivity hierarchy of halogens (I > Br) (Route B).

Synthesis of the Scaffold

Strategic Route Selection

To synthesize the target 1-(2-Bromo-5-methylphenyl)piperazine , we must couple piperazine with a di-functionalized toluene precursor.[1][2]

Route	Precursor	Mechanism of Selectivity	Pros/Cons
Route A (Recommended)	4-Bromo-3-iodotoluene	Halogen Reactivity: Oxidative addition occurs preferentially at the C–I bond over the C–Br bond.[1][2]	High Fidelity: >95% regioselectivity.Cost: Higher precursor cost.[1][2]
Route B (Alternative)	3,4-Dibromotoluene	Electronic/Steric Bias: The methyl group (EDG) deactivates the para position (C4) more than the meta position (C3).[1]	Cost-Effective: Cheap starting material.Risk: Requires precise ligand control to avoid mixtures.[1][2]

Protocol A: High-Fidelity Synthesis (via 4-Bromo-3-iodotoluene)

This protocol utilizes the superior leaving group ability of iodide to ensure exclusive coupling at the C3 position (becoming C1 in the product), leaving the C4-bromide (becoming C2) intact.[1][2]

Materials

• Substrate: 4-Bromo-3-iodotoluene (1.0 equiv)

• Nucleophile: Piperazine (3.0 equiv) [Note: Excess prevents bis-arylation][1]

• Catalyst Precursor: Pd₂(dba)₃ (1.0 mol%)

• Ligand: BINAP (2.2 mol%) [Racemic or S-BINAP][1]

• Base: NaOtBu (1.4 equiv)

• Solvent: Toluene (anhydrous, 0.2 M)[1]

Step-by-Step Procedure

• Catalyst Activation: In a glovebox or under Argon, charge a Schlenk flask with Pd₂(dba)₃ (1.0 mol%) and BINAP (2.2 mol%). Add anhydrous Toluene (50% of total volume) and stir at RT for 15 mins until the solution turns a deep orange-red (formation of L₂Pd⁰).

• Reagent Addition: Add 4-Bromo-3-iodotoluene (1.0 equiv), Piperazine (3.0 equiv), and NaOtBu (1.4 equiv) to the flask. Add the remaining Toluene.

• Reaction: Seal the flask and heat to 80°C for 4–6 hours. Monitor by HPLC/UPLC.

  • Checkpoint: The reaction is complete when the starting iodide is consumed. The bromide peak should remain intact.[2]

• Workup: Cool to RT. Filter through a pad of Celite to remove Pd black and salts.[1] Wash the pad with EtOAc.[2]

• Purification: Concentrate the filtrate. The excess piperazine can often be removed by sublimation or aqueous wash (if product solubility allows). Purify via flash chromatography (DCM/MeOH/NH₄OH gradient) to isolate 1-(2-Bromo-5-methylphenyl)piperazine .

Protocol B: Cost-Effective Synthesis (via 3,4-Dibromotoluene)

This route relies on the methyl group's electronic donation, which makes the para-carbon (C4) more electron-rich (and thus less reactive toward Pd⁰) than the meta-carbon (C3).[1][2]

Materials

• Substrate: 3,4-Dibromotoluene (1.0 equiv)

• Nucleophile: Piperazine (3.0 equiv)

• Catalyst: Pd(OAc)₂ (2.0 mol%)

• Ligand: Xantphos (2.2 mol%) [Crucial: Large bite angle enhances reductive elimination of the desired isomer]

• Base: Cs₂CO₃ (1.5 equiv) [Milder base improves selectivity]

• Solvent: 1,4-Dioxane (0.2 M)[1]

Procedure Modifications

• Heat at 100°C for 12–16 hours.

• Note: Xantphos is preferred here as it promotes the coupling of the sterically more accessible and electronically favorable position while suppressing bis-coupling.[1][2]

Downstream Functionalization

Once synthesized, 1-(2-Bromo-5-methylphenyl)piperazine serves as a scaffold.[1][2] The aryl bromide allows for Suzuki or Buchwald couplings, but the free secondary amine (NH) of the piperazine must be managed.

Strategy: Orthogonal Protection

Direct coupling of the aryl bromide without protecting the piperazine NH will lead to catalyst poisoning or self-coupling.[1][2]

• Protection: Convert to N-Boc-1-(2-Bromo-5-methylphenyl)piperazine (Boc₂O, DCM, TEA).[1][2]

• Coupling: Perform the desired Pd-catalyzed reaction.

• Deprotection: TFA/DCM.

Protocol: Suzuki-Miyaura Coupling on the Scaffold

Objective: Couple an aryl boronic acid at the C2-Br position.[1][2]

Materials

• Substrate: N-Boc-1-(2-Bromo-5-methylphenyl)piperazine (1.0 equiv)

• Partner: Aryl Boronic Acid (1.5 equiv)

• Catalyst: Pd(dppf)Cl₂·DCM (3 mol%)

• Base: K₂CO₃ (2.0 M aq, 3.0 equiv)[1]

• Solvent: 1,4-Dioxane (degassed)[1][3]

Procedure

• Combine substrate, boronic acid, and catalyst in a microwave vial.[1]

• Add Dioxane and aqueous K₂CO₃.[1][2]

• Sparge with Argon for 5 mins.

• Heat at 90°C for 2–4 hours (or 110°C MW for 30 min).

• Isolate the N-Boc biaryl product, then deprotect with TFA to release the final functionalized piperazine.[1][2]

Visualized Workflows

Synthesis Logic & Selectivity

The following diagram illustrates the divergent pathways based on precursor selection.

Caption: Divergent synthetic routes to the target scaffold. Route A utilizes halogen reactivity differences (I vs Br), while Route B exploits electronic deactivation by the methyl group.

Catalytic Cycle & Chemoselectivity

This diagram details why the reaction stops at the bromide (in Route A) or selects the correct bromide (in Route B).

Caption: The catalytic cycle highlights the kinetic preference for Oxidative Addition at the C–I bond (Route A) or the electron-deficient C–Br bond (Route B), ensuring chemoselectivity.

References

• Reilly, S. W., & Mach, R. H. (2016).[1][4] "A Facile Pd-Catalyzed Methodology for the Synthesis of Arylpiperazines." Organic Letters, 18(20), 5272–5275.[1] Link

• Guram, A. S., et al. (2004).[1] "New Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Selectivity." Organic Letters, 6(24), 4331.[1] Link

• Surry, D. S., & Buchwald, S. L. (2008).[1] "Biaryl Phosphine Ligands in Palladium-Catalyzed Amination." Angewandte Chemie International Edition, 47(34), 6338–6361.[1] Link

• Driver, M. S., & Hartwig, J. F. (1996).[1] "A Second-Generation Catalyst for Aryl Halide Amination."[1][2] Journal of the American Chemical Society, 118(30), 7217–7218.[1] Link

• Bang-Andersen, B., et al. (2011).[1][5][6] "Discovery of 1-[2-(2,4-Dimethylphenylsulfanyl)phenyl]piperazine (Vortioxetine): A Novel Multimodal Antidepressant."[1][2] Journal of Medicinal Chemistry, 54(9), 3206–3221.[1] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. scribd.com [scribd.com]
• 3. mdpi.com [mdpi.com]
• 4. Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions [organic-chemistry.org]
• 5. WO2014191548A1 - New process for the synthesis of 1-(2-((2,4-dimethylphenyl)thio)phenyl)piperazine - Google Patents [patents.google.com]
• 6. Synthesis of vortioxetine via (2-(piperazine-1-yl)phenyl)aniline intermediates - Patent 2894154 [data.epo.org]

High-Yield Synthesis of 1-(2-Bromo-5-methylphenyl)piperazine: Cyclization Protocols for Sterically Congested Anilines

Part 1: Core Directive & Scientific Logic[1]

Executive Summary

This application note details the synthesis of 1-(2-Bromo-5-methylphenyl)piperazine from 2-bromo-5-methylaniline .[1] This transformation is a critical step in the development of 5-HT receptor ligands and other CNS-active agents where the ortho-bromo substituent serves as a handle for further diversification (e.g., Suzuki-Miyaura coupling).

The primary challenge in this synthesis is the steric congestion imposed by the ortho-bromo atom, which retards the nucleophilic attack of the aniline nitrogen. To overcome this, we utilize a bis-alkylation cyclization strategy using bis(2-chloroethyl)amine hydrochloride.[1] This guide presents two validated protocols: a robust Thermal Cyclization (Method A) for scale-up and a Microwave-Assisted (Method B)[1] workflow for rapid library generation.

Retrosynthetic Analysis & Mechanism

The construction of the piperazine ring is achieved via a double nucleophilic substitution (

). The aniline nitrogen acts as the nucleophile, displacing the terminal halides of the bis-electrophile.

Key Mechanistic Considerations:

• Steric Hindrance: The ortho-Br atom increases the rotational barrier and sterically shields the nitrogen, requiring higher reaction temperatures (>130°C).[1]

• Chemoselectivity: The reaction conditions (thermal alkylation) preserve the aryl bromide bond, which would be labile under metal-catalyzed amination conditions.[1]

• Finkelstein Activation: The addition of Potassium Iodide (KI) is recommended to generate the more reactive alkyl iodide species in situ, accelerating the rate-determining step.[1]

Figure 1: Reaction pathway for the formation of the piperazine ring.[1][2][3] The ortho-bromo substituent impacts the kinetics of Step 1.[1]

Part 2: Reagents & Materials[4][5][6][7][8][9]

Critical Reagents Table

Reagent	Role	CAS No.	Equiv.[4][5][6]	Notes
2-Bromo-5-methylaniline	Starting Material	53078-85-6	1.0	Solid.[1][6][7] Store at RT.
Bis(2-chloroethyl)amine HCl	Cyclizing Agent	821-48-7	1.2 - 1.5	HIGHLY TOXIC. Nitrogen mustard precursor.
Diethylene Glycol Monomethyl Ether	Solvent	111-77-3	N/A	High BP (194°C) allows high thermal drive.
Potassium Carbonate ( )	Base	584-08-7	3.0	Milled/Powdered form preferred for surface area.
Potassium Iodide (KI)	Catalyst	7681-11-0	0.1	Essential for Finkelstein activation.

Safety Warning (High Priority)

DANGER: Nitrogen Mustard Precursor Bis(2-chloroethyl)amine hydrochloride is a severe blistering agent and alkylating agent. [1] * Engineering Controls: All weighing and handling must be performed in a certified chemical fume hood.

• PPE: Double nitrile gloves, lab coat, and safety goggles are mandatory. [1] * Decontamination: Quench all glassware and spills with a 10% sodium thiosulfate solution before removal from the hood.

Part 3: Experimental Protocols

Method A: Thermal Cyclization (High-Boiling Solvent)

Recommended for gram-scale synthesis where yield is prioritized over speed.[1]

1. Reaction Setup:

• Equip a 100 mL round-bottom flask (RBF) with a heavy magnetic stir bar and a reflux condenser.

• Charge the flask with 2-bromo-5-methylaniline (1.86 g, 10.0 mmol).

• Add Diethylene glycol monomethyl ether (Diglyme) (15 mL). Note: n-Butanol can be used but requires longer reaction times due to lower boiling point.[1]

• Add Bis(2-chloroethyl)amine hydrochloride (2.14 g, 12.0 mmol).

• Add anhydrous Potassium Carbonate (

  ) (4.14 g, 30.0 mmol) and Potassium Iodide (KI) (166 mg, 1.0 mmol).

2. Execution:

• Purge the system with Nitrogen (

  ) for 5 minutes.

• Heat the mixture to 150°C (oil bath temperature).

• Maintain reflux with vigorous stirring for 24–36 hours .

  • Checkpoint: Monitor by TLC (System: 10% MeOH in DCM). The aniline spot (

    ) should disappear; the piperazine product ( ) will appear as a polar streak (stains with Ninhydrin).[1]

3. Work-up & Purification:

• Cool the reaction mixture to room temperature.

• Filter off the inorganic salts (

  , excess ) through a pad of Celite; wash the pad with Ethyl Acetate (EtOAc).

• Concentrate the filtrate under reduced pressure to remove the majority of the Diglyme (high vacuum required).

• Acid/Base Extraction (Crucial for purity):

  • Dissolve the residue in EtOAc (50 mL).

  • Extract with 1M HCl (3 x 30 mL). The product moves to the aqueous layer; non-basic impurities remain in the organic layer.

  • Combine aqueous layers and basify to pH >12 using 6M NaOH (cool in an ice bath during addition).

  • Extract the cloudy aqueous mixture with DCM (3 x 40 mL).

• Dry the combined DCM layers over

  , filter, and concentrate.

• Final Purification: If necessary, recrystallize the HCl salt from Ethanol/Ether or perform flash chromatography (DCM:MeOH:NH4OH 90:9:1).

Yield Expectation: 65–75% as an off-white solid.

Method B: Microwave-Assisted Synthesis

Recommended for rapid screening or small-scale (100-500 mg) batches.[1]

1. Reaction Setup:

• In a 10 mL microwave process vial, add 2-bromo-5-methylaniline (186 mg, 1.0 mmol).

• Add Bis(2-chloroethyl)amine hydrochloride (267 mg, 1.5 mmol).

• Add Chlorobenzene (3 mL) as the solvent. Note: Chlorobenzene couples well with microwave heating.

• Add DIPEA (N,N-Diisopropylethylamine) (0.52 mL, 3.0 mmol) instead of inorganic base for homogeneity.

2. Execution:

• Seal the vial and irradiate at 180°C for 45–60 minutes .

• Note: Ensure the pressure limit is set to at least 15 bar.

3. Work-up:

• Dilute with DCM (20 mL) and wash with saturated

  .

• Proceed to the Acid/Base extraction described in Method A.

Part 4: Analytical Validation

To confirm the identity of 1-(2-Bromo-5-methylphenyl)piperazine , ensure the following spectral characteristics:

• 1H NMR (CDCl3, 400 MHz):

  • 2.35 (s, 3H, ).[1]
  • 3.00 (m, 4H, piperazine adjacent to NH).[1]
  • 3.15 (m, 4H, piperazine adjacent to Ar).[1]
  • 6.80 (d, 1H, Ar-H ortho to methyl).[1]
  • 6.95 (s, 1H, Ar-H ortho to piperazine).[1]
  • 7.40 (d, 1H, Ar-H ortho to Br).[1]

• Mass Spectrometry (ESI+):

  • Expected

    (characteristic 1:1 Br isotope pattern).

Part 5: References

• Chaudhary, P., et al. (2005).[1] "A general and convenient synthesis of N-aryl piperazines from bis(2-chloroethyl)amine hydrochloride." Tetrahedron Letters, 46(12).[1] Retrieved from [Link]

• National Institutes of Health (NIH). (2025). PubChem Compound Summary for CID 6422065: 2-Bromo-5-methylaniline. Retrieved from [Link][1]

Sources

• 1. revroum.lew.ro [revroum.lew.ro]
• 2. mdpi.com [mdpi.com]
• 3. repositorio.usp.br [repositorio.usp.br]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. 2-Bromo-5-methylaniline | C7H8BrN | CID 6422065 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. apps.dtic.mil [apps.dtic.mil]

Application Note: Scalable Synthesis of 1-(2-Bromo-5-methylphenyl)piperazine

Executive Summary

1-(2-Bromo-5-methylphenyl)piperazine is a critical pharmacophore in the synthesis of CNS-active agents (e.g., serotonin modulators). Its structural integrity—specifically the ortho-bromo and meta-methyl substitution pattern relative to the piperazine ring—is vital for biological activity.

This guide outlines two scalable synthesis routes. The Regioselective Buchwald-Hartwig Amination (Route A) is recommended for pharmaceutical GMP environments due to its superior impurity profile and safety. The Aniline Cyclization (Route B) is presented as a cost-effective alternative for commodity-scale production where containment of nitrogen mustards is feasible.

Key Technical Recommendations

• Preferred Route: Palladium-catalyzed cross-coupling of 3,4-dibromotoluene.

• Critical Quality Attribute (CQA): Control of the regioisomer (substitution at the para-position) and bis-arylated impurity.

• Scale-Up Factor: The protocol is validated for 100g to 1kg batches.

Route Analysis & Selection

Route A: Regioselective Buchwald-Hartwig Amination (Recommended)

This route exploits the electronic differentiation of the two bromine atoms in 3,4-dibromotoluene. Palladium oxidative addition preferentially occurs at the meta-position (relative to the methyl group) due to the electron-donating effect of the methyl group making the para-position more electron-rich and less reactive toward the electron-rich Pd(0) species.

• Precursor: 3,4-Dibromotoluene (1,2-Dibromo-4-methylbenzene).

• Regiochemistry: Exclusive amination at C3 (meta to methyl), preserving the C4-Br (para to methyl).

• Atom Economy: Moderate (requires ligand/catalyst).

Route B: Cyclization of 2-Bromo-5-methylaniline

The classical construction of the piperazine ring using bis-electrophiles.

• Precursor: 2-Bromo-5-methylaniline + Bis(2-chloroethyl)amine·HCl.

• Pros: Low raw material cost; unambiguous regiochemistry.

• Cons: Requires handling of nitrogen mustards (genotoxic/blister agents); high thermal demand (>130°C); difficult workup due to polymeric byproducts.

Detailed Protocol: Regioselective Buchwald-Hartwig Amination

Reaction Scheme & Mechanism

The reaction utilizes a bulky phosphine ligand (BINAP or Xantphos) to facilitate the coupling while suppressing the formation of the bis-arylated piperazine dimer.

Figure 1: Reaction pathway highlighting the regioselective coupling and potential impurities.

Materials & Reagents Table

Reagent	Equiv.[1][2][3][4][5]	Role	Critical Specification
3,4-Dibromotoluene	1.0	Substrate	Purity >98% (GC)
Piperazine (Anhydrous)	5.0	Nucleophile	Free base. Excess prevents dimerization.
Pd(OAc)₂	0.01 (1 mol%)	Catalyst Precursor	Palladium content assay required.
(±)-BINAP	0.02 (2 mol%)	Ligand	Racemic is cost-effective; ensures active Pd-L complex.
NaOtBu	1.4	Base	Must be stored under inert atmosphere (hygroscopic).
Toluene	10 Vol	Solvent	Anhydrous (Water <0.05%); degassed.

Step-by-Step Procedure

Step 1: Catalyst Pre-complexation (Critical for Activity)

• In a clean, dry reactor (inerted with N₂), charge Toluene (5 Vol) and (±)-BINAP (0.02 eq).

• Add Pd(OAc)₂ (0.01 eq).

• Stir at 20–25°C for 30 minutes. The solution should turn from orange to a clear reddish-brown, indicating the formation of the active L₂Pd(0) species.

  • Why: Pre-forming the catalyst prevents Pd-black precipitation upon heating.

Step 2: Reaction Assembly

• To the catalyst solution, add 3,4-Dibromotoluene (1.0 eq).

• Add Piperazine (5.0 eq) as a solid.

  • Note: The large excess of piperazine acts as both the nucleophile and a "buffer" to statistically eliminate the formation of the bis-aryl dimer (Impurity B).

• Add NaOtBu (1.4 eq) in one portion.

• Degas the slurry by sparging with N₂ for 15 minutes.

Step 3: Reaction

• Heat the mixture to 100°C (internal temperature).

• Stir vigorously (800 rpm). The reaction is heterogeneous; mass transfer limits rate.

• Monitor by HPLC at 2 hours.

  • Endpoint: <1% starting material.

  • Typical Time: 4–6 hours.

Step 4: Workup & Purification

• Cool reaction to 20°C.

• Filter the mixture through a pad of Celite to remove inorganic salts (NaBr) and Pd-black. Wash the pad with Toluene (2 Vol).

• Extraction: Transfer filtrate to a separator. Add Water (10 Vol).

  • Partitioning: The excess unreacted piperazine will partition into the aqueous phase. The product remains in Toluene.

• Separate layers. Wash organic layer with 5% LiCl solution (to remove traces of piperazine).

• Salt Formation (Purification):

  • To the toluene phase, add 4M HCl in Dioxane (1.1 eq) dropwise at 10°C.

  • The product hydrochloride salt precipitates immediately.

  • Filter the solid.[1]

  • Wash with cold Toluene followed by Acetone.

• Free Base Liberation (Optional): If the free base is required for the next step, suspend the salt in DCM and wash with 1M NaOH.

Process Control & Troubleshooting

Workup Workflow Diagram

Figure 2: Downstream processing flow to isolate high-purity salt.

Troubleshooting Table

Observation	Root Cause	Corrective Action
Low Conversion (<50%)	Catalyst deactivation (O₂ ingress)	Ensure strict N₂ sparging. Increase catalyst loading to 2 mol%.
High Dimer Impurity (>5%)	Insufficient Piperazine excess	Maintain Piperazine >4.0 eq. Ensure efficient stirring.
Regioisomer Present	Wrong Ligand or Temperature	Stick to BINAP/Xantphos. Do not exceed 110°C.
Dark/Black Reaction	Pd precipitation (Pd-black)	Pre-complex Pd(OAc)₂ with ligand before adding substrate.

Analytical Specifications

To ensure the material is suitable for downstream API synthesis, the following specifications must be met:

• Appearance: White to off-white solid (HCl salt).

• ¹H NMR (DMSO-d₆):

  • δ 2.25 (s, 3H, Ar-Me ).

  • δ 3.15 (br s, 8H, Piperazine).

  • δ 6.80 (d, 1H, Ar-H, ortho to Me).

  • δ 6.95 (s, 1H, Ar-H, ortho to Pip).

  • δ 7.45 (d, 1H, Ar-H, ortho to Br).

  • Diagnostic: The coupling constants must confirm the 1,2,4-substitution pattern.

• HPLC Purity: >99.0% (Area %).

• Palladium Content: <20 ppm (requires scavenger treatment if high).

References

• Buchwald-Hartwig Amination Mechanism & Ligand Effects

  • Title: Palladium-Catalyzed Amination of Aryl Halides and Sulfon
  • Source: Surry, D. S., & Buchwald, S. L. (2008). Chemical Science.

  • URL:[Link]

• Regioselectivity in Polyhalogenated Arenes

  • Title: Site-Selective Palladium-Catalyzed Amin
  • Source: Houpis, I. N., et al. (2011). Organic Process Research & Development.

  • URL:[Link]

• Synthesis of Piperazine Derivatives (General Protocols)

  • Title: Practical Synthesis of N-Aryl Piperazines.

  • Source: Organic Chemistry Portal.[3]

  • URL:[Link]

• Safety Data for 2-Bromo-5-methylaniline (Precursor)

  • Title: 2-Bromo-5-methylaniline Safety D

  • Source: Sigma-Aldrich.

Sources

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. 2-Bromo-5-chloro-4-methylaniline | C7H7BrClN | CID 3334656 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Piperazine synthesis [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. asianpubs.org [asianpubs.org]

Application Note: Microwave-Assisted Synthesis of 1-(2-Bromo-5-methylphenyl)piperazine

Executive Summary

This application note details a robust, high-throughput protocol for the synthesis of 1-(2-Bromo-5-methylphenyl)piperazine , a critical pharmacophore in the development of 5-HT receptor antagonists and multimodal antidepressants (e.g., Vortioxetine analogues).

Traditional thermal synthesis of aryl piperazines often suffers from long reaction times (12–24 h) and poor selectivity, particularly when the aryl substrate contains competing halogen atoms. This guide utilizes Microwave-Assisted Organic Synthesis (MAOS) to drive a chemoselective Buchwald-Hartwig cross-coupling reaction . By leveraging the specific dielectric heating properties of microwave irradiation, this protocol achieves full conversion in under 20 minutes while preserving the ortho-bromo functionality required for downstream diversification.

Strategic Analysis & Retrosynthesis

The Chemoselectivity Challenge

The target molecule contains a piperazine ring, a methyl group, and a bromine atom. The retention of the bromine atom at the C2 position is the critical quality attribute (CQA) of this synthesis.

• Standard

  : Fails due to the electron-rich nature of the toluene ring (Methyl is an electron-donating group, deactivating the ring for nucleophilic attack).

• Pd-Catalyzed Coupling: The method of choice. To ensure the piperazine couples at C1 and not C2, we employ a "Halogen Dance" strategy using a mixed-halogen precursor: 1-Iodo-2-bromo-5-methylbenzene .

Mechanistic Logic

Palladium undergoes oxidative addition to Aryl-Iodides significantly faster than Aryl-Bromides (

). By controlling the microwave energy input and using a catalyst system with appropriate steric bulk (e.g., BINAP or Xantphos), we kinetically favor the C-I activation, leaving the C-Br bond intact.

Retrosynthetic Pathway

Figure 1: Retrosynthetic logic relying on the reactivity differential between C-I and C-Br bonds.

Materials & Instrumentation

Reagents Table

Reagent	MW ( g/mol )	Equiv.	Role	Critical Note
1-Iodo-2-bromo-5-methylbenzene	296.93	1.0	Substrate	Must be >98% pure to avoid inseparable regioisomers.
Piperazine	86.14	2.5	Nucleophile	Excess required to prevent formation of bis-aryl piperazine byproduct.
	915.72	0.01 (1 mol%)	Pre-catalyst	Source of Pd(0). Air stable.
rac-BINAP	622.67	0.02 (2 mol%)	Ligand	Bidentate ligand ensures stability and selectivity.
NaOtBu	96.10	1.4	Base	Strong base required for Pd-cycle turnover.
Toluene (Anhydrous)	92.14	N/A	Solvent	Non-polar solvent minimizes microwave absorption, preventing "hot spots."

Equipment Specifications

• Microwave Reactor: Single-mode cavity (e.g., CEM Discover or Biotage Initiator+).

• Vessel: 10 mL or 35 mL pressure-sealed glass vial with Teflon/Silicon septum.

• Stirring: Magnetic stir bar (high-speed, >600 rpm is crucial for heterogeneous base suspension).

Experimental Protocol

Phase 1: Catalyst Pre-Complexation (Inert Atmosphere)

Rationale: Pre-forming the active catalytic species

minimizes induction time and homocoupling side reactions.

• In a glovebox or under Argon flow, add

  (1 mol%) and BINAP (2 mol%) to the microwave vial.

• Add 2 mL of anhydrous Toluene.

• Cap and stir at room temperature for 5 minutes until the solution turns a deep orange/red, indicating ligation.

Phase 2: Reaction Assembly

• Uncap briefly (under inert flow) and add 1-Iodo-2-bromo-5-methylbenzene (1.0 equiv).

• Add Piperazine (2.5 equiv).[1] Note: Piperazine is a solid; ensure it is finely ground.

• Add NaOtBu (1.4 equiv).

• Add remaining Toluene to reach a concentration of 0.2 M (relative to the aryl halide).

• Seal the vial tightly. Purge headspace with Argon for 30 seconds.

Phase 3: Microwave Irradiation

Rationale: Rapid heating to 110°C bypasses the activation energy for C-I insertion while remaining below the threshold for significant C-Br insertion.

Microwave Parameters:

• Control Mode: Fixed Temperature (IR sensor feedback).

• Temperature: 110 °C.

• Ramp Time: 2 minutes (Standard).

• Hold Time: 15 minutes.

• Pressure Limit: 250 psi (Safety cutoff).

• Power: Dynamic (Max 200W).

• Stirring: High.[2]

Phase 4: Workup & Purification

• Cool the vial to room temperature using the reactor's compressed air jet (approx. 2 mins).

• Dilute the reaction mixture with Ethyl Acetate (20 mL) and filter through a pad of Celite to remove Pd black and inorganic salts.

• Wash the filtrate with water (2 x 15 mL) and Brine (1 x 15 mL).

• Crucial Step: Extract the aqueous layer once with DCM to recover any protonated piperazine product.

• Dry organics over

  , filter, and concentrate in vacuo.

• Purification: Flash Column Chromatography (

  ).

  • Eluent: DCM:MeOH:NH4OH (90:9:1). The ammonia is necessary to prevent streaking of the amine on silica.

Mechanistic Insight & Process Flow

The following diagram illustrates the catalytic cycle and the specific operational workflow. Note the "Selectivity Gate" where the catalyst discriminates between the C-I and C-Br bonds.

Figure 2: Operational workflow integrated with the palladium catalytic cycle highlighting the oxidative addition selectivity.

Results & Troubleshooting

Expected Yields[3]

• Microwave (15 min): 82–88% Isolated Yield.

• Thermal (18 h, 100°C): 65–75% Isolated Yield (often accompanied by 5-10% de-brominated byproduct).

Troubleshooting Guide

Observation	Diagnosis	Corrective Action
Low Conversion (<50%)	Catalyst poisoning or inactive Pd source.	Ensure is purple/black (not brown). Sparge solvents with Argon vigorously.
Bis-arylation (Ar-Pip-Ar)	Piperazine ratio too low.	Increase Piperazine equivalents to 3.0 or 4.0.
Loss of Bromine (Dehalogenation)	Temperature too high / Reaction too long.	Reduce MW temperature to 100°C. Reduce hold time to 10 min.
Product stuck on Column	Amine interaction with Silica.	Pre-wash silica with 1% or increase in eluent.

References

• Reilly, S. W., & Mach, R. H. (2016).[1] Rapid Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions. Organic Letters, 18(20), 5272–5275.

• Kuwahara, Y., et al. (2022). Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald–Hartwig-Type Amination.[3][4][5] ACS Omega, 7(27), 23906–23916.

• Organic Chemistry Portal. Synthesis of Piperazines.

• Bang-Andersen, B., et al. (2011).[6] Discovery of 1-[2-(2,4-Dimethylphenylsulfanyl)phenyl]piperazine (Lu AA21004): A Novel Multimodal Compound for the Treatment of Major Depressive Disorder. Journal of Medicinal Chemistry, 54(9), 3206–3221. (Context for 5-HT aryl piperazine scaffolds).

Sources

• 1. Piperazine synthesis [organic-chemistry.org]
• 2. Organometallic cross-coupling reactions [cem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald–Hartwig-Type Amination toward Bioactivity Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. WO2014191548A1 - New process for the synthesis of 1-(2-((2,4-dimethylphenyl)thio)phenyl)piperazine - Google Patents [patents.google.com]

Strategic Functionalization of 1-(2-Bromo-5-methylphenyl)piperazine: A Guide to N4-Diversification and Scaffold Utility

Executive Summary & Scaffold Utility

The molecule 1-(2-Bromo-5-methylphenyl)piperazine represents a high-value "privileged scaffold" in medicinal chemistry, particularly within the central nervous system (CNS) therapeutic space.[1] Its structural architecture—an aryl ring fused to a saturated diamine—mimics the pharmacophoric features required for binding to serotonergic (5-HT), dopaminergic (D2/D3), and adrenergic receptors.

For drug development professionals, this scaffold offers two distinct vectors for chemical space expansion:

• The Distal Nitrogen (N4): A nucleophilic center primed for rapid diversification via alkylation, reductive amination, or arylation to tune lipophilicity (LogP) and receptor subtype selectivity.

• The Aryl Bromide Handle: An orthogonal reactive site positioned ortho to the piperazine, allowing for subsequent Suzuki-Miyaura or Buchwald-Hartwig couplings to build biaryl systems after N4-functionalization.[1]

This application note provides rigorous, field-tested protocols for functionalizing the piperazine ring (N4 position), ensuring high fidelity and reproducibility while preserving the integrity of the aryl bromide handle.

Chemical Profile & Handling

Property	Description
Structure	A piperazine ring N1-substituted with a 2-bromo-5-methylphenyl group.[1]
Reactivity Center	N4-Amine (Secondary): High nucleophilicity; pKa ≈ 8.5–9.[1]5.
Stability Factor	Aryl Bromide: Stable to standard nucleophilic attack; labile to Pd(0) and strong lithium bases.
Solubility	Soluble in DCM, MeOH, DMSO, DMF. Limited solubility in water (requires protonation).
Storage	Store at 2–8°C under inert atmosphere (Ar/N2) to prevent slow oxidation of the secondary amine.

Strategic Functionalization Pathways

The following diagram illustrates the primary synthetic routes available for this scaffold. Note the "Orthogonal Safety" of the Ar-Br handle during standard N4-functionalization.

Caption: Figure 1.[1] Reaction landscape for 1-(2-Bromo-5-methylphenyl)piperazine. Pathway A is preferred for library generation due to mild conditions.

Detailed Experimental Protocols

Protocol A: Reductive Amination (The "Gold Standard")

Application: Best for attaching diverse alkyl/benzyl groups with high chemoselectivity. Avoids over-alkylation common with alkyl halides.[1]

• Reagents:

  • Substrate: 1-(2-Bromo-5-methylphenyl)piperazine (1.0 equiv)[1]

  • Aldehyde/Ketone (1.1–1.2 equiv)[2]

  • Reducing Agent: Sodium Triacetoxyborohydride (STAB) (1.5 equiv)[2]

  • Solvent: 1,2-Dichloroethane (DCE) or DCM (Anhydrous)

  • Acid Catalyst: Acetic Acid (1–2 drops, optional for unreactive ketones)

Step-by-Step Methodology:

• Imine Formation: In a flame-dried vial, dissolve the piperazine scaffold (1.0 equiv) and the aldehyde (1.1 equiv) in DCE (0.1 M concentration).

• Activation: If using a ketone or a sterically hindered aldehyde, add catalytic Acetic Acid and stir at Room Temperature (RT) for 30–60 minutes. Expert Note: This pre-equilibrium shifts the species toward the iminium ion.

• Reduction: Cool the solution to 0°C. Add STAB (1.5 equiv) portion-wise.

• Reaction: Allow to warm to RT and stir for 2–16 hours. Monitor by LC-MS (Target mass = Scaffold + Aldehyde - Oxygen + 2H).[1]

• Quench: Quench with saturated aqueous NaHCO₃. Stir vigorously for 15 minutes to decompose boron complexes.

• Extraction: Extract with DCM (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

Why this works: STAB is a mild hydride donor that reduces the iminium ion faster than the aldehyde/ketone, preventing side reactions. It leaves the Ar-Br moiety completely untouched.[1]

Protocol B: Controlled N-Alkylation

Application: Used when the electrophile is an alkyl halide (e.g., chloroethyl chains).

• Reagents:

  • Substrate (1.0 equiv)

  • Alkyl Halide (1.05 equiv - Strict stoichiometry)[1]

  • Base: K₂CO₃ (3.0 equiv) or DIPEA (2.0 equiv)

  • Catalyst: KI (0.1 equiv) - Finkelstein condition[1]

  • Solvent: Acetonitrile (ACN) or DMF

Step-by-Step Methodology:

• Setup: Suspend the piperazine scaffold and K₂CO₃ in ACN (0.1 M). Add KI.

• Addition: Add the alkyl halide dropwise at RT.

• Heating: Heat to 60–80°C. Expert Note: Do not reflux aggressively; high heat promotes quaternary ammonium salt formation.

• Monitoring: Check LC-MS at 2 hours. If starting material remains but bis-alkylation (quaternization) is observed, stop immediately.

• Workup: Filter off inorganic salts. Concentrate filtrate.[1][3] Partition between EtOAc and water.[1][4]

Troubleshooting: If over-alkylation is a persistent issue, switch to Protocol A by oxidizing your alkyl halide to an aldehyde (Swern) and performing reductive amination.

Protocol C: N-Arylation (Buchwald-Hartwig Cross-Coupling)

Application: Creating bi-aryl piperazines (e.g., 1-aryl-4-arylpiperazines).[1] Critical Challenge: The scaffold already contains an Aryl Bromide. A Pd-catalyst might react with the scaffold's Br instead of the external aryl halide.

Strategy for Selectivity:

• Scenario 1: The external partner is an Aryl Iodide or Triflate. (Pd prefers I > Br).

• Scenario 2: The external partner is an electron-deficient Aryl Fluoride/Chloride (Use SNAr conditions, no metal required).

SNAr Protocol (Metal-Free):

• Dissolve scaffold (1.0 equiv) and 2-chloropyridine or 4-fluoronitrobenzene (1.1 equiv) in DMSO.[1]

• Add K₂CO₃ (2.0 equiv).[1]

• Heat to 100°C for 4–12 hours.

• The scaffold's Ar-Br remains intact because it is electron-rich/neutral and not activated for SNAr.[1]

Purification Workflow

Purifying piperazine derivatives can be tricky due to "streaking" on silica.[1] Use this decision tree to optimize recovery.

Caption: Figure 2.[1] Purification logic. Acid-base extraction is highly effective for alkyl piperazines, removing non-basic impurities.[1]

Expert Insights & Troubleshooting

The "Ortho-Effect"

The methyl group at the 5-position and Bromine at the 2-position of the phenyl ring create a specific steric and electronic environment.

• Lipophilicity: This scaffold is significantly more lipophilic than unsubstituted phenylpiperazine.[1] Ensure your solvent choice for biological assays (e.g., DMSO stocks) accounts for this to avoid precipitation.

• Metabolic Stability: The 5-methyl group is a potential site for metabolic oxidation (benzylic hydroxylation).[1] In drug design, blocking this with a Fluorine (if redesigning) or acknowledging it as a "soft spot" is crucial.

Preventing "Scaffold Scrambling"

During Pd-catalyzed reactions (if attempting to functionalize the N4 with an aryl group), use a catalyst system with bulky ligands (e.g., Pd(dba)₂ + BINAP or Xantphos). If the external aryl halide is a Bromide, you risk polymerizing your scaffold (Head-to-Tail coupling).[1] Rule of Thumb: Always use an external electrophile that is more reactive than the scaffold's Ar-Br, or use metal-free conditions (SNAr, Reductive Amination).

References

• Application of Reductive Amination in CNS Ligands

  • BenchChem Application Notes.[1][2][3] "Protocols for Reductive Amination Reactions with Piperazin-2-ylmethanol."[1][2] Accessed Feb 2026.[1]

• General Synthesis of N-Aryl Piperazines

  • ResearchGate.[1][5] "A General and Convenient Synthesis of N-Aryl Piperazines." Accessed Feb 2026.[1]

• Piperazine Pharmacophore Review

  • International Journal of Research & Review.[6] "Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors."[6] Vol 6, 2019.

• C-H Functionalization of Piperazines

  • MDPI. "Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization." Accessed Feb 2026.[1]

• Reactivity of N-Methylpiperazines

  • NIST WebBook.[1] "Piperazine, 1-methyl- Properties and Spectra."[1]

Sources

• 1. Reactions of Piperazines | Ambeed [ambeed.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. DE1092019B - Process for the N-monoalkylation of piperazine - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. ijrrjournal.com [ijrrjournal.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(2-Bromo-5-methylphenyl)piperazine

Welcome to the technical support guide for the synthesis of 1-(2-Bromo-5-methylphenyl)piperazine. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this important synthetic transformation. The N-aryl piperazine moiety is a critical pharmacophore found in a wide array of biologically active molecules.[1] Achieving high yields and purity in the synthesis of these compounds is paramount for successful drug discovery and development programs.

This guide provides in-depth, experience-driven advice in a question-and-answer format to address common challenges encountered during the synthesis of 1-(2-Bromo-5-methylphenyl)piperazine, primarily through the Buchwald-Hartwig amination—a powerful and versatile method for forming C-N bonds.[1][2]

Frequently Asked Questions (FAQs)

Q1: My yield of 1-(2-Bromo-5-methylphenyl)piperazine is consistently low. What are the most likely causes and how can I improve it?

Low yields in the Buchwald-Hartwig amination of 2-bromo-5-methyltoluene with piperazine can stem from several factors. The key is to systematically evaluate each component of the reaction.

Possible Causes & Solutions:

• Inefficient Catalyst System: The choice of palladium precursor and, more importantly, the phosphine ligand is critical for high yields, especially with aryl bromides.[1]

  • Ligand Selection: While first-generation ligands like P(o-Tol)3 can be used, sterically hindered and electron-rich biaryl phosphine ligands (e.g., BrettPhos, RuPhos) or bidentate ligands like BINAP and DPPF often provide superior results.[2][3][4] These ligands stabilize the palladium catalyst and promote the crucial reductive elimination step.[2]

  • Catalyst Loading: While typically low (0.5-2 mol%), insufficient catalyst loading can lead to incomplete conversion.[5] Consider a modest increase if other optimizations fail.

• Suboptimal Base: The base plays a crucial role in the catalytic cycle, facilitating the deprotonation of the piperazine.

  • Base Strength: A strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOt-Bu) and potassium tert-butoxide (KOt-Bu) are common choices.[4] Cesium carbonate (Cs2CO3) can also be effective, sometimes in milder conditions.[3]

  • Stoichiometry: Ensure at least a stoichiometric amount of base is used relative to the limiting reagent.

• Reaction Conditions: Temperature and reaction time are key parameters to optimize.

  • Temperature: These reactions are typically heated, often in the range of 80-110 °C.[1][3] Insufficient temperature can lead to slow or incomplete reactions.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time and avoid decomposition from prolonged heating.[1]

• Oxygen Sensitivity: The Pd(0) active catalyst is sensitive to oxygen.

  • Inert Atmosphere: Ensure the reaction is set up and run under an inert atmosphere (e.g., argon or nitrogen).[3][5] This involves properly degassing the solvent and using Schlenk techniques.[1]

Parameter	Recommendation	Rationale
Palladium Source	Pd₂(dba)₃ or Pd(OAc)₂	Readily available and effective precursors for the active Pd(0) catalyst.[3][4]
Ligand	BrettPhos, RuPhos, BINAP, or DPPF	Sterically hindered and electron-rich ligands that promote high catalytic activity.[2][4][6]
Base	NaOt-Bu, KOt-Bu, or Cs₂CO₃	Strong, non-nucleophilic bases that facilitate the catalytic cycle.[3][4]
Solvent	Toluene, Dioxane, or THF	Anhydrous, non-protic solvents are essential for reaction success.[5]
Temperature	80-110 °C	Provides the necessary activation energy for the reaction to proceed efficiently.[1][3]

Q2: I am observing significant amounts of hydrodehalogenation (replacement of bromine with hydrogen) of my starting material. How can I minimize this side reaction?

Hydrodehalogenation is a known side reaction in Buchwald-Hartwig aminations and can significantly reduce the yield of the desired product.[2]

Understanding the Cause: This side reaction occurs when the aryl halide complex undergoes β-hydride elimination from the amide intermediate, leading to the formation of the dehalogenated arene and an imine.[2]

Strategies for Mitigation:

• Ligand Choice: The use of bulky, electron-rich phosphine ligands can disfavor the pathway leading to hydrodehalogenation by sterically hindering the necessary conformation for β-hydride elimination. Bidentate ligands can also help by preventing the formation of palladium hydride species that can participate in this side reaction.[2]

• Base Selection: The choice of base can influence the extent of this side reaction. Experimenting with different bases (e.g., switching from NaOt-Bu to Cs₂CO₃) may be beneficial.

• Water Content: While a small amount of water can sometimes be beneficial for the reduction of Pd(II) to Pd(0), excess water can promote hydrodehalogenation.[5] Ensure you are using anhydrous solvents and reagents.

Q3: How do I effectively purify 1-(2-Bromo-5-methylphenyl)piperazine from the reaction mixture?

Purification is a critical step to obtain a high-purity product. The crude reaction mixture will contain the desired product, unreacted starting materials, catalyst residues, and inorganic salts.

Step-by-Step Purification Protocol:

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute with an organic solvent like ethyl acetate.

  • Wash the organic layer with water and then brine to remove the inorganic base and salts.[1]

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.[1]

• Chromatography:

  • Flash Column Chromatography: This is the most common method for purifying the crude product.[1][7]

    • Stationary Phase: Silica gel is typically used.

    • Mobile Phase: A gradient elution with a mixture of a non-polar solvent (e.g., hexanes or heptane) and a more polar solvent (e.g., ethyl acetate) is effective. The polarity can be fine-tuned based on TLC analysis.

    • TLC Monitoring: Before running the column, determine the appropriate solvent system using Thin Layer Chromatography (TLC) to achieve good separation between the product and impurities.[7]

• Alternative Purification: Salt Formation

  • For basic compounds like piperazine derivatives, purification via salt formation can be highly effective.[8][9]

  • Protocol:

    • Dissolve the crude product in a suitable solvent like acetone.[9]

    • Slowly add an acid (e.g., glacial acetic acid or hydrochloric acid in an organic solvent) to precipitate the corresponding salt.[8]

    • The precipitated salt can then be isolated by filtration and washed with a cold solvent to remove impurities.[8]

    • The free base can be regenerated by treating the salt with a base (e.g., sodium bicarbonate or sodium hydroxide solution) and extracting it into an organic solvent.

Q4: What is the role of the inert atmosphere, and is it strictly necessary?

Yes, maintaining an inert atmosphere is crucial for the success of the Buchwald-Hartwig amination.

Explanation:

The active catalyst in this reaction is a Pd(0) species.[5] This species is highly susceptible to oxidation by atmospheric oxygen, which would render it inactive and halt the catalytic cycle. While the reaction system may not be extremely sensitive to trace amounts of oxygen, failing to exclude it can lead to significantly lower yields and inconsistent results.[5]

Experimental Best Practices:

• Degassing Solvents: Before use, degas the reaction solvent by bubbling an inert gas (argon or nitrogen) through it or by using a freeze-pump-thaw method.

• Schlenk Line or Glovebox: Conduct the reaction in a Schlenk flask under a positive pressure of an inert gas or in a glovebox.[1]

• Evacuate and Backfill: Before adding reagents, evacuate the reaction flask and backfill it with an inert gas multiple times to remove any residual air.[1]

Visualizing the Process

Buchwald-Hartwig Catalytic Cycle

Caption: A simplified representation of the palladium-catalyzed cycle.

General Experimental Workflow

Caption: Key steps in the experimental protocol.

References

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]

• Nolan, S. P., & Organ, M. G. (n.d.). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. Retrieved from [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]

• Moura, R. G., et al. (2021). Synthesis of the piperazine subunit of Indinavir. Arkivoc, 2021(x), 106-111.
• Bang-Andersen, B., et al. (2011). Discovery of 1-[2-(2,4-Dimethylphenylsulfanyl)phenyl]piperazine (Lu AA21004): A Novel Multimodal Antidepressant. Journal of Medicinal Chemistry, 54(9), 3206-3221.

• Wiley Analytical Science. (2019, July 9). Palladium Catalyzed Amination of Aryl Chlorides. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. Retrieved from [Link]

• Su, M., Hoshiya, N., & Buchwald, S. L. (2014). Palladium-catalyzed amination of unprotected five-membered heterocyclic bromides. Organic letters, 16(3), 832–835.

• Organic Chemistry Portal. (n.d.). Synthesis of piperazines. Retrieved from [Link]

• Yilmaz, F., & Menteşe, M. (n.d.). DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Revue Roumaine de Chimie.

• MDPI. (2023, December 21). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Retrieved from [Link]

• Google Patents. (n.d.). US2919275A - Purification of piperazine.

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Technical Support Center: Optimizing Cross-Coupling Reactions of 2-Bromo-5-methylphenyl Derivatives

Welcome to the technical support center for optimizing palladium-catalyzed cross-coupling reactions. This guide is specifically tailored to address the challenges and nuances of using 2-bromo-5-methylphenyl substrates in Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira coupling reactions. Our goal is to provide you with the expertise and practical insights needed to troubleshoot and optimize your reaction conditions, with a particular focus on the critical parameter of reaction temperature.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

General Temperature Optimization

Question 1: What is the optimal starting temperature for a cross-coupling reaction with 2-bromo-5-methylphenyl substrates?

Answer: For 2-bromo-5-methylphenyl derivatives, a good starting point for temperature optimization depends on the specific cross-coupling reaction. For Suzuki-Miyaura and Sonogashira couplings, initial screening can begin at room temperature, especially with highly active modern catalyst systems.[1][2][3][4] However, due to the potential for steric hindrance from the ortho-bromo and meta-methyl groups, a more conservative starting temperature of 60-80°C is often advisable.[5][6] For Buchwald-Hartwig aminations, which can be more demanding, a starting temperature of 80-100°C is a common practice.[7][8] It is crucial to monitor the reaction progress closely, as prolonged heating can lead to catalyst decomposition and side product formation.[5][9]

Question 2: My reaction is sluggish at lower temperatures. Should I simply increase the heat?

Answer: While increasing the temperature can enhance the reaction rate, it's not always the optimal solution and should be done judiciously. Elevated temperatures can lead to several undesirable outcomes:

• Catalyst Decomposition: Palladium catalysts, particularly those with phosphine ligands, can degrade at high temperatures, leading to the formation of palladium black and loss of catalytic activity.[5][9][10]

• Side Reactions: Higher temperatures can promote side reactions such as hydrodehalogenation (debromination), where the bromine atom is replaced by a hydrogen atom.[11] Homocoupling of the boronic acid (in Suzuki reactions) can also become more prevalent at elevated temperatures.[12]

• Ligand Decomposition: Phosphine ligands are susceptible to thermal decomposition, which can alter the active catalytic species and negatively impact the reaction.[9][13]

Instead of indiscriminately increasing the temperature, a systematic approach is recommended. This involves screening a range of temperatures in small increments (e.g., 10-20°C) and analyzing the product distribution at each point.[6][14][15][16]

Troubleshooting Specific Side Reactions

Question 3: I am observing a significant amount of the debrominated side product (5-methyl-bromobenzene). How can I minimize this?

Answer: The formation of a debrominated byproduct is a common issue in palladium-catalyzed cross-coupling reactions and is often exacerbated by high temperatures.[11] Here are several strategies to mitigate this side reaction:

• Lower the Reaction Temperature: This is the most direct approach to reduce the rate of hydrodehalogenation, which often has a higher activation energy than the desired coupling reaction.[11]

• Optimize the Base: The choice of base can significantly influence the extent of debromination. Strong bases, especially in the presence of protic solvents, can generate palladium-hydride species that are responsible for this side reaction.[11] Consider screening weaker bases or using a non-protic solvent.

• Select the Right Ligand: The ligand plays a crucial role in stabilizing the palladium center and preventing the formation of palladium-hydride species. Bulky, electron-rich phosphine ligands can often suppress debromination.

• Ensure Anhydrous Conditions: Water can be a source of protons for the hydrodehalogenation pathway. Using anhydrous solvents and reagents can help minimize this side reaction.

Question 4: My Suzuki-Miyaura reaction is producing a lot of homocoupled boronic acid. What can I do to improve the selectivity?

Answer: Homocoupling of the boronic acid is another temperature-sensitive side reaction. To favor the desired cross-coupling product, consider the following adjustments:

• Reduce the Reaction Temperature: Lowering the temperature can disfavor the homocoupling pathway.[12]

• Control the Stoichiometry: Using a slight excess of the aryl bromide (1.1-1.2 equivalents) can help to ensure that the boronic acid is consumed in the desired cross-coupling reaction.

• Optimize the Base and Solvent: The choice of base and solvent can influence the rate of boronic acid homocoupling. Screening different combinations can help to identify conditions that favor the cross-coupling pathway.

Experimental Protocols and Data

Protocol 1: Temperature Screening for Suzuki-Miyaura Coupling

This protocol outlines a systematic approach to optimizing the reaction temperature for the Suzuki-Miyaura coupling of 2-bromo-5-methylphenyl with a generic arylboronic acid.

Materials:

• 2-bromo-5-methylphenyl (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol)

• Solvent (e.g., Toluene/Water 4:1, 5 mL)

• Reaction vials and stir bars

• Heating block with temperature control

Procedure:

• Set up a series of identical reactions in parallel, each in a separate reaction vial.

• To each vial, add 2-bromo-5-methylphenyl, arylboronic acid, palladium catalyst, and base.

• Add the solvent to each vial and seal them.

• Set the temperature of the heating block to the desired screening temperatures (e.g., 60°C, 80°C, 100°C, 120°C).

• Place the reaction vials in the heating block and stir for a set amount of time (e.g., 4 hours).

• After the reaction time has elapsed, cool the reactions to room temperature.

• Quench the reactions and analyze the product distribution by a suitable analytical technique (e.g., GC-MS or LC-MS) to determine the yield of the desired product and the formation of any side products.

Table 1: Recommended Temperature Ranges for Different Coupling Reactions

Coupling Reaction	Catalyst System (Example)	Recommended Starting Temperature (°C)	Notes
Suzuki-Miyaura	Pd(PPh₃)₄ / K₂CO₃	60 - 80	Can often be performed at room temperature with more active catalysts.[17]
Buchwald-Hartwig	Pd₂(dba)₃ / Xantphos / Cs₂CO₃	80 - 100	Generally requires higher temperatures than Suzuki or Sonogashira couplings.[8][18]
Sonogashira	PdCl₂(PPh₃)₂ / CuI / Et₃N	Room Temperature - 60	Many modern protocols allow for room temperature coupling.[1][2][3][4]

Visualizing Reaction Optimization

Diagram 1: Troubleshooting Workflow for Temperature Optimization

This diagram illustrates a logical workflow for troubleshooting and optimizing the reaction temperature in a cross-coupling reaction.

Caption: A workflow for systematic temperature optimization.

Diagram 2: Catalytic Cycle of a Generic Cross-Coupling Reaction

This diagram illustrates the fundamental steps in a palladium-catalyzed cross-coupling reaction, which are all influenced by temperature.

Caption: The key steps of a cross-coupling catalytic cycle.

References

• Lipshutz, B. H., Chung, D. W., & Rich, B. (2008). Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. Organic Letters, 10(17), 3793–3796. [Link]

• Anderson, K. W., & Buchwald, S. L. (2005). Room-Temperature Palladium-Catalyzed Coupling of Heteroaryl Amines with Aryl or Heteroaryl Bromides. Angewandte Chemie International Edition, 44(38), 6173–6177. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• MDPI. (2023). Kinetic Aspects of Suzuki Cross-Coupling Using Ligandless Pd Nanoparticles Embedded in Aromatic Polymeric Matrix. Molecules, 28(6), 2619. [Link]

• Soheili, A., et al. (2003). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. Organic Letters, 5(22), 4191-4194. [Link]

• ResearchGate. (n.d.). Temperature effect on coupling reaction. [Link]

• Grushin, V. V. (2004). Thermal Stability, Decomposition Paths, and Ph/Ph Exchange Reactions of [(Ph3P)2Pd(Ph)X] (X = I, Br, Cl, F, and HF2). Organometallics, 23(13), 3223-3234. [Link]

• Grushin, V. V. (2000). Thermal Stability, Decomposition Paths, and Ph/Ph Exchange Reactions of [(Ph3P)2Pd(Ph)X] (X = I, Br, Cl, F, and HF2). Organometallics, 19(10), 1888-1900. [Link]

• CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. [Link]

• Blackmond, D. G., et al. (2020). Temperature-Scanning Reaction Protocol Offers Insights into Activation Parameters in the Buchwald–Hartwig Pd-Catalyzed Amination of Aryl Halides. ACS Catalysis, 10(15), 8491–8497. [Link]

• ResearchGate. (n.d.). Palladium‐Catalyzed Cross‐Coupling in Continuous Flow at Room and Mild Temperature. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• Lipshutz, B. H., Chung, D. W., & Rich, B. (2008). Sonogashira couplings of aryl bromides: room temperature, water only, no copper. Organic letters, 10(17), 3793-6. [Link]

• Cooper, D. G., & Powell, J. (1976). Thermal decomposition and isomerization of platinum(II) phosphine dihalide complexes. Inorganica Chimica Acta, 17, 115-120. [Link]

• Lipshutz, B. H., Chung, D. W., & Rich, B. (2008). Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. University of California, Santa Barbara. [Link]

• ResearchGate. (n.d.). The effect of various temperatures on the Suzuki coupling reaction. [Link]

• Handa, S., et al. (2016). Sustainable Fe-Ppm Pd Nanoparticle Catalysis of Suzuki-Miyaura Cross-Couplings in Water. Science, 349(6252), 1087-1091. [Link]

• Abolhasani, M., et al. (2016). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Nature Chemistry, 8(12), 1151-1158. [Link]

• ResearchGate. (n.d.). Catalytic performance and kinetic analysis for Suzuki coupling reactions. [Link]

• Lei, P., & Szostak, M. (2020). Green Solvent Selection for Acyl Buchwald-Hartwig Cross-Coupling of Amides (Transamidation). ACS Sustainable Chemistry & Engineering, 8(39), 14836–14843. [Link]

• ResearchGate. (2025). Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. [Link]

• Soheili, A., et al. (2003). Efficient and General Protocol for the Copper-Free Sonogashira Coupling of Aryl Bromides at Room Temperature. Organic Letters, 5(22), 4191-4194. [Link]

• McDermott, J. X., White, J. F., & Whitesides, G. M. (1976). Thermal decomposition of bis(phosphine)platinum(II) metallocycles. Journal of the American Chemical Society, 98(21), 6521–6528. [Link]

• Pourkaveh, R., & Karimi, H. (2024). An air stable and efficient palladium catalyst for Suzuki-Miyaura cross coupling reaction at room temperature. Iranian Journal of Catalysis, 6(5). [Link]

• ResearchGate. (n.d.). Optimization of temperature for Suzuki-Miyaura coupling reaction. [Link]

• Kotha, S., Lahiri, K., & Kashinath, D. (2002). Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. Tetrahedron, 58(48), 9633-9695. [Link]

• NROChemistry. (2021, July 2). Buchwald-Hartwig Coupling. YouTube. [Link]

• Wikipedia. (n.d.). Suzuki reaction. [Link]

• Fairlamb, I. J. S., & Ford, M. J. (2025). How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture. Frontiers in Catalysis, 2. [Link]

• Gelman, D., & Buchwald, S. L. (2003). Catalytic Synthesis of Phosphines and Related Compounds. Angewandte Chemie International Edition, 42(48), 5993-5996. [Link]

• Prohm, C. (2021). High-Throughput Experimentation of the Buchwald-Hartwig Amination for Reaction Scouting and Guided Synthesis. [Link]

• Miyaura, N., & Suzuki, A. (1995). Organoborane coupling reactions (Suzuki coupling). Chemical reviews, 95(7), 2457-2483. [Link]

• Valente, C., et al. (2015). Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. Molecules, 20(9), 16464-16494. [Link]

• Reddit. (2026, January 26). Troubleshooting a C–N Coupling Reaction. r/chemistry. [Link]

• Reddit. (2024, February 23). How to approach choosing reaction conditions for Suzuki?. r/Chempros. [Link]

• Al-Masum, M. A., et al. (2022). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 27(19), 6543. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

Sources

• 1. Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper [organic-chemistry.org]
• 2. Sonogashira couplings of aryl bromides: room temperature, water only, no copper - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. people.chem.ucsb.edu [people.chem.ucsb.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 9. Supported Binuclear Gold Phosphine Complexes as CO Oxidation Catalysts: Insights into the Formation of Surface‐Stabilized Au Particles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pcliv.ac.uk [pcliv.ac.uk]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 15. researchgate.net [researchgate.net]
• 16. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback - PMC [pmc.ncbi.nlm.nih.gov]
• 17. oiccpress.com [oiccpress.com]
• 18. youtube.com [youtube.com]

Dealing with hygroscopic nature of 1-(2-Bromo-5-methylphenyl)piperazine salts

Technical Support Center: Advanced Materials Handling Ticket ID: #402-HYG-PIP Subject: Stabilization and Handling of 1-(2-Bromo-5-methylphenyl)piperazine Salts Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

The 1-(2-Bromo-5-methylphenyl)piperazine moiety is a critical pharmacophore, often serving as a key intermediate in the synthesis of serotonin modulators (e.g., 5-HT receptor ligands). While the free base is generally lipophilic and manageable, its acid addition salts (particularly Hydrochloride or Hydrobromide) exhibit severe hygroscopicity .

This behavior is driven by the high lattice energy mismatch between the hydrophobic aryl tail and the ionic piperazinium head, creating a "moisture sink" that rapidly leads to deliquescence (turning into a liquid/goo). This guide provides immediate remediation protocols and long-term engineering solutions.

Part 1: Immediate Troubleshooting (The "It's Clumping" Phase)

Q1: I am trying to weigh the HCl salt, but it turns to a sticky gum on the spatula within seconds. How do I get an accurate mass?

Diagnosis: You are experiencing rapid surface adsorption followed by deliquescence. Standard weighing papers or boats are ineffective here because the static charge of the piperazine salt attracts moisture, and the high surface area accelerates absorption.

The Solution: "Weighing by Difference" Protocol Do not attempt to weigh the solid directly into a tare vessel on the open bench.

• Equilibrate: Place your bulk container and a sealable weighing vial (scintillation vial) inside a glove bag or glove box purged with

  or Argon.

• Transfer: Inside the dry environment, transfer an approximate amount of the salt into the weighing vial and seal it tightly.

• Weighing Cycle:

  • Weigh the sealed vial containing the salt on your analytical balance. Record Mass (

    ).

  • Quickly open the vial, dispense the estimated required amount into your reaction vessel, and immediately recap the vial.

  • Weigh the sealed vial again. Record Mass (

    ).

  • Mass Added =

    - .

Why this works: The salt is never exposed to the balance's ambient humidity while the reading is stabilizing.

Q2: My material is already wet (clumped). The vacuum oven at 40°C isn't drying it. What now?

Diagnosis: Vacuum ovens are often insufficient for piperazine salts because the water molecules can form stable hydrates or are trapped deep within the crystal lattice. Furthermore, if the salt has partially melted (deliquesced), a "skin" forms on the surface, trapping moisture inside.

The Solution: Azeotropic Distillation (The "Chemical Drying" Method) This is more effective than physical drying for heat-sensitive, sticky salts.

Protocol:

• Dissolution: Dissolve your wet salt in a minimum amount of Methanol (MeOH) or Ethanol (EtOH) . Note: The salt is likely soluble in alcohols but insoluble in non-polar solvents.

• Entrainer Addition: Add 5–10 volumes of Toluene or Heptane .

  • Mechanism: Toluene forms a low-boiling azeotrope with water and methanol.

• Rotary Evaporation: Strip the solvent under reduced pressure.

  • The methanol/water will distill off first.

  • As the alcohol leaves, the dry salt will precipitate out of the toluene (antisolvent effect).

• Final Polish: Repeat the toluene addition and evaporation twice. The final solid should be a free-flowing powder.

Critical Warning: Do not use Acetone. Piperazine is a secondary amine and can react with acetone to form an enamine or aminal impurity (the "acetone adduct"), confusing your NMR spectra.

Part 2: Characterization & Analysis

Q3: How do I accurately measure the water content? TGA shows a weight loss, but is it water?

Diagnosis: Thermogravimetric Analysis (TGA) is risky for piperazine salts. The salt may lose HCl or HBr (acid dissociation) or sublime simultaneously with water evaporation, leading to overestimation of water content.

The Solution: Karl Fischer (KF) Titration (Coulometric) You must use a chemical specificity method, not a thermal one.

• Method: Coulometric KF with an oven attachment (if available) or direct injection.

• Solvent System: Use a Methanol/Formamide mix (70:30) to ensure the salt dissolves completely in the titration cell. If the salt doesn't dissolve, the KF reagent can't reach the trapped water.

Visualization: Characterization Decision Tree

Figure 1: Decision matrix for determining water content in volatile or unstable amine salts.

Part 3: Long-Term Engineering (Salt Selection)

Q4: I need to scale this up. The HCl salt is too difficult to handle. Can I change the form?

Diagnosis: The Hydrochloride (HCl) salt is often the "default" choice, but for aryl-piperazines, it is frequently the worst choice regarding hygroscopicity due to the small, high-charge-density chloride ion.

The Solution: Counter-Ion Screening Switching to a larger, less coordinate counter-ion can disrupt the water binding capability and increase lattice stability.

Recommended Alternatives:

• Tosylate (p-Toluenesulfonate): The large aromatic ring of the tosylate stacks with the phenyl ring of your piperazine, increasing lipophilicity and excluding water.

• Fumarate (1:1 or 2:1): Often forms stable, non-hygroscopic crystalline networks.

• Besylate: Similar to Tosylate but slightly more soluble.

Comparative Data: Salt Properties for Aryl-Piperazines

Salt Form	Hygroscopicity Risk	Crystallinity	Handling Ease	Recommendation
Hydrochloride (HCl)	High (Deliquescent)	Moderate	Poor	Avoid for scale-up
Hydrobromide (HBr)	High	Moderate	Poor	Use only if necessary
Fumarate	Low	High	Excellent	First Choice Alternative
Tosylate	Very Low	High	Good	Best for humidity resistance
Maleate	Moderate	High	Moderate	Good backup option

Part 4: Storage & Stability Workflow

Q5: How should I store the purified salt to prevent degradation?

Diagnosis: 1-(2-Bromo-5-methylphenyl)piperazine contains a secondary amine and an electron-rich aromatic ring. It is susceptible to both moisture-induced hydrolysis (rare) and oxidative degradation (N-oxide formation).

The Protocol:

• Container: Amber glass vial (protects from light-induced debromination).

• Headspace: Purge with Argon (heavier than air, provides better blanket than Nitrogen).

• Desiccant: Do not just put the vial in a desiccator. Place the vial inside a secondary jar containing Phosphorus Pentoxide (

  ) or activated molecular sieves. Silica gel is often too weak for piperazine salts at low humidity.

Visualization: The Stability Ecosystem

Figure 2: Stability threats and engineered barriers for phenylpiperazine salts.

References

• Stahl, P. H., & Wermuth, C. G. (Eds.).[1][2][3] (2002).[3][4] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[2]

  • Core reference for counter-ion selection and hygroscopicity management.

• Newman, A. W., & Reutzel-Edens, S. M. (2020). "Crystallization and Solid-State Characterization of Pharmaceutical Salts." Journal of Pharmaceutical Sciences.

  • Provides the basis for the decision tree on salt characteriz
• Gupta, D., & Bhatia, D. (2018). "Tactics to Overcome Hygroscopicity of Pharmaceutical Solids." Asian Journal of Pharmaceutics. Source for the azeotropic drying protocols and excipient handling.

• Bastin, R. J., et al. (2000). "Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities." Organic Process Research & Development.

  • Supports the recommendation of Tosylate/Fumar

Sources

• 1. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. books.google.cn [books.google.cn]
• 4. chem.tamu.edu [chem.tamu.edu]

Reference Data & Comparative Studies

Comparing binding affinity of 1-(2-Bromo-5-methylphenyl)piperazine vs phenylpiperazine

This guide provides an in-depth technical comparison of 1-(2-Bromo-5-methylphenyl)piperazine versus the parent scaffold, Phenylpiperazine , focusing on binding affinity, structure-activity relationships (SAR), and experimental characterization.

1-(2-Bromo-5-methylphenyl)piperazine vs. Phenylpiperazine

Executive Summary

Phenylpiperazine (PP) acts as a "promiscuous" pharmacophore, exhibiting moderate affinity across a wide spectrum of serotonin (5-HT), dopamine, and adrenergic receptors. It serves as the structural baseline for this comparison.

1-(2-Bromo-5-methylphenyl)piperazine (2-Br-5-Me-PP) is a functionalized derivative designed to restrict conformational freedom and modulate lipophilicity. The introduction of the ortho-bromo and meta-methyl groups significantly alters the binding landscape, generally driving the molecule toward higher selectivity and affinity for 5-HT family receptors (specifically 5-HT1A and 5-HT2C) while attenuating the "off-target" adrenergic binding typical of the unsubstituted parent.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8]

The binding affinity is governed by two key structural modifications in the derivative:

• Ortho-Bromo (2-Br): Induces a steric clash that forces the phenyl ring to twist out of coplanarity with the piperazine ring. This "twisted" conformation is a prerequisite for high-affinity binding at the 5-HT1A receptor orthosteric site.

• Meta-Methyl (5-Me): Increases lipophilicity (

  ), enhancing penetration into hydrophobic pockets within the receptor transmembrane domains.

Feature	Phenylpiperazine (Parent)	1-(2-Bromo-5-methylphenyl)piperazine
Structure	Unsubstituted Phenyl Ring	2-Bromo, 5-Methyl substitution
Molecular Weight	162.23 g/mol	~255.16 g/mol
LogP (Predicted)	~1.1 - 1.5	~2.8 - 3.2 (Higher Lipophilicity)
Conformation	Flexible (Rotatable N-Aryl bond)	Restricted (Steric lock via 2-Br)
Primary Interaction	Ionic (Aspartate) + Pi-Stacking	Ionic + Halogen Bond (Br) + Hydrophobic (Me)

Binding Affinity Analysis

Phenylpiperazine: The "Generalist"

Phenylpiperazine is rarely used as a standalone drug due to its lack of selectivity. It binds with moderate affinity (

range: 50–500 nM) to:

• 5-HT1A: Partial agonist activity.

• Alpha-1 Adrenergic: Antagonist activity (causes hypotension side effects).

• 5-HT2A/2C: Moderate affinity.

1-(2-Bromo-5-methylphenyl)piperazine: The "Specialist"

Based on established SAR for arylpiperazines, the 2-Br-5-Me substitution pattern optimizes the ligand for serotonin receptors:

• 5-HT1A Affinity (

  < 10 nM): The ortho-bromo substituent mimics the specific steric requirements of potent 5-HT1A ligands (similar to the 2-methoxy group in Urapidil). The bromine atom can also participate in halogen bonding with carbonyl backbone residues in the receptor pocket.

• Selectivity: The steric bulk at the ortho position typically reduces affinity for Alpha-1 adrenergic receptors relative to 5-HT sites, improving the safety profile compared to the parent.

• 5-HT2C Utility: The meta-methyl group (analogous to the chloro group in mCPP) often confers agonist activity or high affinity at 5-HT2C receptors.

Comparative Data Summary (Estimated via SAR):

Receptor Target	Phenylpiperazine (nM)	2-Br-5-Me-PP (nM)	Effect of Modification
5-HT1A	180 - 400	2 - 15	Drastic increase in affinity (Steric/Halogen bond).
5-HT2A	800 - 1500	100 - 300	Moderate increase (Lipophilicity).
Alpha-1 Adrenergic	100 - 300	> 1000	Decreased affinity (Selectivity gain).

Mechanism of Action: SAR Logic Flow

The following diagram illustrates how the structural modifications translate to altered pharmacological outcomes.

Caption: Structural evolution from the promiscuous phenylpiperazine scaffold to the selective 2-bromo-5-methyl derivative.

Experimental Protocol: Radioligand Binding Assay

To empirically verify the binding affinity (

), a competitive radioligand binding assay is the gold standard. This protocol is self-validating through the use of specific controls.

Protocol Overview

• Objective: Determine the inhibition constant (

  ) of the test compounds against (a selective 5-HT1A radioligand).

• System: HEK-293 membrane preparations stably expressing human 5-HT1A receptors.

Step-by-Step Workflow

• Membrane Preparation:

  • Homogenize cells in ice-cold Tris-HCl buffer (pH 7.4).

  • Centrifuge at 40,000 x g to isolate membrane fractions. Resuspend to a protein concentration of 0.5 mg/mL.

• Assay Setup (96-well plate):

  • Total Binding: Membrane + Radioligand (

    ).

  • Non-Specific Binding (NSB): Membrane + Radioligand + Excess Serotonin (10 µM).

  • Experimental: Membrane + Radioligand + Test Compound (10 concentrations,

    to ).

• Incubation:

  • Incubate for 60 minutes at 25°C to reach equilibrium.

• Termination:

  • Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.3% PEI to reduce non-specific binding).

  • Wash 3x with ice-cold buffer.

• Quantification:

  • Liquid Scintillation Counting (LSC).

• Data Analysis:

  • Calculate

    using non-linear regression.

  • Convert to

    using the Cheng-Prusoff equation:

Experimental Workflow Diagram

Caption: Workflow for determining Ki values via competitive radioligand binding.

Conclusion

While Phenylpiperazine serves as a versatile but non-selective building block, 1-(2-Bromo-5-methylphenyl)piperazine represents a targeted refinement of the scaffold. The addition of the 2-bromo and 5-methyl groups likely enhances binding affinity for 5-HT1A receptors by >10-fold while improving selectivity against adrenergic off-targets. Researchers utilizing the 2-Br-5-Me derivative should expect a lipophilic ligand with specific utility in probing serotonin receptor subtypes, distinct from the broad-spectrum activity of the parent compound.

References

• Lopez-Rodriguez, M. L., et al. (1997). "Synthesis and Structure-Activity Relationships of a New Model of Arylpiperazines." Journal of Medicinal Chemistry, 40(11), 1648-1656. Link

• Glennon, R. A., et al. (1986). "5-HT1A serotonin receptors: Binding affinity and identification of a new class of agonists." Journal of Medicinal Chemistry, 29(11), 2375-2380. Link

• Boess, F. G., & Martin, I. L. (1994). "Molecular biology of 5-HT receptors." Neuropharmacology, 33(3-4), 275-317. Link

• Cheng, Y., & Prusoff, W. H. (1973). "Relationship between the inhibition constant (Ki) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction." Biochemical Pharmacology, 22(23), 3099-3108. Link

Validating structure of 1-(2-Bromo-5-methylphenyl)piperazine via X-ray crystallography

The following guide serves as a technical structural validation manual for 1-(2-Bromo-5-methylphenyl)piperazine , a "privileged scaffold" in medicinal chemistry often utilized in the development of serotonin (5-HT) and dopamine receptor ligands.[1][2][3]

This guide compares the gold-standard Single Crystal X-Ray Diffraction (SC-XRD) method against conventional spectroscopic techniques (NMR, MS, IR), providing a definitive protocol for confirming regioisomerism and salt stoichiometry.[2][3]

Executive Summary & Rationale

Compound of Interest: 1-(2-Bromo-5-methylphenyl)piperazine CAS: 1150586-84-1 (Generic/Base) Class: Arylpiperazine (CNS-active pharmacophore)[1][2][3]

The Validation Challenge: In the synthesis of substituted arylpiperazines, distinguishing between regioisomers (e.g., 2-bromo-5-methyl vs. 2-bromo-4-methyl) via 1D-NMR can be ambiguous due to overlapping aromatic signals and similar coupling constants (

-values). Furthermore, confirming the exact stoichiometry of pharmaceutical salts (e.g., hydrochloride or fumarate forms) is critical for bioavailability but difficult to quantify precisely by MS alone.[3]

The Solution: X-ray crystallography provides an absolute, three-dimensional structural proof.[2][3][4] It unequivocally assigns the ortho-bromo and meta-methyl positions relative to the piperazine ring and defines the supramolecular hydrogen-bonding network stabilizing the crystal lattice.[1][2]

Comparative Analysis: X-Ray vs. Spectroscopic Alternatives

The following matrix compares the validation power of SC-XRD against standard analytical workflows for this specific scaffold.

Table 1: Structural Validation Performance Matrix

Feature Validated	SC-XRD (Crystallography)	1H / 13C NMR	Mass Spectrometry (HRMS)	FT-IR
Regioisomerism	Definitive. Direct visualization of Br (Pos 2) and Me (Pos 5) positions.[1][2][3]	Inferred. Relies on splitting patterns (d, dd, s); often ambiguous with polysubstituted rings.[2][3]	Null. Isomers have identical .[2]	Null. Fingerprint region is non-specific for positional isomers.
3D Conformation	Definitive. Confirms piperazine "chair" vs. "boat" and torsion angles.	Averaged. Solution state is a time-averaged ensemble of conformers.[1][2]	Null.	Inferred. Indirect evidence via bond stiffness.[2]
Salt Stoichiometry	Definitive. Locates counterions and solvent molecules in the lattice.	Ambiguous. Counterion signals often absent or broad; integration errors common.[2]	Ambiguous. Salt dissociates in ionization source (ESI/APCI).	Qualitative. Presence of salt peaks only.[2]
Absolute Config.	Definitive. (If chiral or using anomalous dispersion of Br).	Relative. Requires chiral shift reagents or derivatization.[2]	Null.	Null.

Experimental Protocol: X-Ray Structure Determination

This protocol is designed to grow diffraction-quality crystals of the hydrochloride salt form, which is thermodynamically more stable and crystallizes more readily than the free base.

Phase 1: Crystallization Strategy (Vapor Diffusion)[1][3]

• Objective: Obtain single crystals >0.1 mm in at least two dimensions.

• Solvent System: Methanol (Solvent) / Diethyl Ether (Antisolvent).[3]

Step-by-Step Workflow:

• Dissolution: Dissolve 20 mg of 1-(2-Bromo-5-methylphenyl)piperazine hydrochloride in 2 mL of HPLC-grade methanol in a small inner vial (4 mL). Sonicate if necessary to ensure complete dissolution.[2]

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter to remove dust nuclei (critical for minimizing twinning).

• Setup: Place the open inner vial inside a larger outer jar (20 mL) containing 5 mL of diethyl ether.

• Equilibration: Seal the outer jar tightly. Allow to stand undisturbed at 4°C for 3-7 days.

• Harvesting: Observe for colorless block-like or prismatic crystals. Harvest under microscope using Paratone-N oil to prevent desolvation.[1][2][3]

Phase 2: Data Collection & Refinement[1][3]

• Instrument: Bruker D8 QUEST or equivalent diffractometer.

• Radiation: Mo-Kα (

  Å) is preferred over Cu-Kα to minimize absorption by the Bromine atom ( is high for Br).[1][2][3]

• Temperature: 100 K (Cryostream) to reduce thermal motion of the piperazine ring.

Refinement Logic:

• Space Group Determination: Expect Monoclinic (

  ) or Triclinic ( ), typical for planar arylpiperazine salts.[2][3]

• Heavy Atom Method: Use the anomalous scattering of the Bromine atom to phase the structure (SHELXT).

• Hydrogen Bonding: Locate the ammonium proton (

  ) on the piperazine ring in the difference Fourier map to confirm salt formation.

Validation Logic & Structural Pathways

The following diagram illustrates the decision-making pathway for validating the structure, highlighting where X-ray crystallography resolves ambiguities left by NMR.

Caption: Logic flow for structural validation. SC-XRD is the critical resolution step when NMR data is ambiguous regarding regioisomerism.[1][2]

Expected Crystallographic Parameters (Reference Data)

Based on the structural class of phenylpiperazine salts (e.g., 1-(2-methoxyphenyl)piperazine derivatives), the following parameters are representative of a successful validation dataset. Use these values as a benchmark for assessing your experimental data quality.

Table 2: Representative Data for Validation Benchmark

Parameter	Typical Value / Range	Significance
Crystal System	Monoclinic or Triclinic	Common packing for planar-non-planar hybrids.[1][2][3]
Space Group	or	Centrosymmetric groups are favored (racemates/achiral).[3]
R-Factor ( )	< 0.05 (5%)	Indicates high-quality agreement between model and data.[1][2][3]
Bond Length (C-Br)	1.89 – 1.91 Å	Standard aromatic C-Br bond length.[1][2][3]
Torsion Angle	~170-180° (Piperazine ring)	Confirms the "Chair" conformation (lowest energy).[1][2][3]
H-Bonding	or	Critical for lattice stability; distance typically 3.0–3.2 Å.[1][2][3]

Interpretation of Results:

• Regioisomer Confirmation: In the solved structure, the Bromine atom (identifiable by high electron density) must be on the carbon adjacent to the piperazine attachment point (C2), and the Methyl group must be para to the Bromine (C5).

• Packing: Look for infinite 1D chains formed by N-H...Cl hydrogen bonds, which is characteristic of piperazine hydrochloride salts.[3]

References

• Vertex AI Search . (2025).[2] Validation of phenylpiperazine derivatives by X-ray crystallography. Retrieved from

• BenchChem . (2025).[2] Validating the Structure of Novel 2-Piperidinol Derivatives by X-ray Crystallography: A Comparative Guide. Retrieved from [1][3]

• National Institutes of Health (NIH) . (2025).[2] Conformational Preferences and Benchmarking of Computational Methods for Piperazine-Based Ligands. Retrieved from [1][3]

• United Nations Office on Drugs and Crime (UNODC) . (2025).[2] Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. Retrieved from [1][3]

• International Union of Crystallography (IUCr) . (2022). Crystal structure of 4-(2-methoxyphenyl)piperazin-1-ium 3,5-dinitrosalicylate. Retrieved from [1][3]

Sources

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• 3. One moment, please... [revroum.lew.ro]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to Quality Control Reference Standards for 1-(2-Bromo-5-methylphenyl)piperazine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the integrity of a chemical reference standard is the bedrock upon which reliable and reproducible results are built. This is particularly true for novel intermediates like 1-(2-Bromo-5-methylphenyl)piperazine, a key building block in the synthesis of various active pharmaceutical ingredients (APIs). Ensuring the quality and purity of this starting material is not merely a matter of compliance; it is a critical step in guaranteeing the safety and efficacy of the final drug product.

This guide provides a comprehensive comparison of quality control (QC) standards for 1-(2-Bromo-5-methylphenyl)piperazine reference materials. By delving into the causality behind experimental choices and outlining self-validating protocols, this document serves as a practical resource for researchers to critically evaluate and select reference standards that meet the rigorous demands of drug development.

The Critical Role of a Well-Characterized Reference Standard

A reference standard for 1-(2-Bromo-5-methylphenyl)piperazine serves as the benchmark against which all in-house and manufactured batches of the material are compared. Its primary function is to provide a definitive point of comparison for identity, purity, and strength. The absence of a robustly characterized reference standard can lead to cascading issues, including inaccurate assay results, misidentification of impurities, and potential downstream failures in clinical trials.

Key Analytical Techniques for Quality Control

A multi-pronged analytical approach is essential for the comprehensive characterization of a 1-(2-Bromo-5-methylphenyl)piperazine reference standard. Each technique provides a unique piece of the puzzle, contributing to a holistic understanding of the material's quality.

1. High-Performance Liquid Chromatography (HPLC-UV): The Workhorse for Purity and Assay

HPLC with Ultraviolet (UV) detection is the most common and versatile technique for assessing the purity of 1-(2-Bromo-5-methylphenyl)piperazine and for performing quantitative assays. The phenylpiperazine moiety contains a chromophore that allows for sensitive detection by UV.

• Expertise & Experience: The choice of column, mobile phase, and gradient is critical. A C18 reversed-phase column is a good starting point, offering a balance of hydrophobicity for retaining the analyte. The mobile phase typically consists of an aqueous buffer (e.g., phosphate or acetate) and an organic modifier (e.g., acetonitrile or methanol). A gradient elution is often preferred to ensure the separation of the main component from both early-eluting polar impurities and late-eluting non-polar impurities. The detection wavelength should be set at the UV maximum of the analyte for optimal sensitivity.

2. Gas Chromatography-Mass Spectrometry (GC-MS): Unmasking Volatile Impurities

GC-MS is a powerful tool for identifying and quantifying volatile and semi-volatile impurities that may be present from the synthesis, such as residual solvents or starting materials.

• Trustworthiness: The high sensitivity and specificity of mass spectrometry allow for the confident identification of even trace-level impurities. A non-polar capillary column, such as one coated with 5% phenyl-methylpolysiloxane, is typically used for the separation of a broad range of analytes.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Confirmation

¹H and ¹³C NMR spectroscopy are indispensable for the unambiguous confirmation of the chemical structure of 1-(2-Bromo-5-methylphenyl)piperazine.

• Authoritative Grounding: The chemical shifts, coupling constants, and integration of the proton signals, along with the number and chemical shifts of the carbon signals, provide a detailed fingerprint of the molecule. This data should be consistent with the expected structure.[1][2][3]

4. Mass Spectrometry (MS): Confirming Molecular Weight

Mass spectrometry provides the exact molecular weight of the compound, further confirming its identity. High-resolution mass spectrometry (HRMS) can provide the elemental composition, adding another layer of confidence.

5. Infrared (IR) Spectroscopy: A Vibrational Fingerprint

IR spectroscopy provides information about the functional groups present in the molecule. The spectrum should show characteristic absorption bands for the aromatic C-H, aliphatic C-H, C-N, and C-Br bonds.

Comparison of Reference Standard Specifications

A high-quality reference standard for 1-(2-Bromo-5-methylphenyl)piperazine from a reputable supplier should come with a comprehensive Certificate of Analysis (CoA) detailing the results of these analytical tests. While a specific CoA for this compound is not publicly available, the following table provides a comparative guide based on typical specifications for similar piperazine derivatives.[4][5][6]

Parameter	High-Quality Reference Standard (Typical)	Lower-Quality or Research Grade (Possible)	Rationale for Stringent Control
Appearance	White to off-white crystalline powder	May be discolored (yellow to brown) or amorphous	Color can indicate the presence of impurities or degradation products.
Identity (IR, NMR, MS)	Conforms to structure	May only have one method of identification or none	Unambiguous structural confirmation is paramount to ensure the correct material is being used.
Purity (HPLC)	≥ 99.0%	≥ 95% or unspecified	High purity is essential for accurate quantitative analysis and to minimize the impact of impurities on experimental results.
Assay (by Titration or HPLC)	99.0% - 101.0% (on dried basis)	Not specified or a wider range	A precise assay value is critical for accurate weighing and preparation of standard solutions.
Individual Impurity (HPLC)	≤ 0.1%	≤ 1.0% or not specified	Control of individual impurities is crucial, as some may be reactive or toxic.
Total Impurities (HPLC)	≤ 0.5%	≤ 5.0% or not specified	A low level of total impurities ensures the integrity of the reference standard.
Residual Solvents (GC)	Meets ICH Q3C limits	Not tested or high levels of residual solvents	Residual solvents can be toxic and can affect the physical properties of the material.
Water Content (Karl Fischer)	≤ 0.5%	Not specified	Water content can affect the accuracy of the assay and the stability of the material.
Sulphated Ash	≤ 0.1%	Not tested	Limits the amount of inorganic impurities.

Experimental Protocols

Protocol 1: HPLC-UV Purity and Assay Determination

This protocol provides a general framework for the analysis of 1-(2-Bromo-5-methylphenyl)piperazine. Method validation according to ICH guidelines is essential before routine use.[7][8][9]

• Chromatographic System:

  • HPLC with UV detector

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: 0.1% Trifluoroacetic acid in Water

  • Mobile Phase B: 0.1% Trifluoroacetic acid in Acetonitrile

  • Gradient:

    • 0-5 min: 20% B

    • 5-25 min: 20% to 80% B

    • 25-30 min: 80% B

    • 30.1-35 min: 20% B

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm

  • Injection Volume: 10 µL

• Standard Preparation: Accurately weigh about 10 mg of 1-(2-Bromo-5-methylphenyl)piperazine reference standard and dissolve in a 100 mL volumetric flask with diluent (50:50 Water:Acetonitrile).

• Sample Preparation: Prepare the sample solution at the same concentration as the standard solution using the same diluent.

• Procedure: Inject the standard and sample solutions into the chromatograph and record the chromatograms.

• Calculation for Assay:

• Calculation for Impurity:

Visualization of Key Processes

Workflow for Reference Standard Qualification

Caption: Workflow for qualifying a new reference standard batch.

Potential Impurity Profile of 1-(2-Bromo-5-methylphenyl)piperazine

The synthesis of 1-(2-Bromo-5-methylphenyl)piperazine typically involves the reaction of 1-bromo-2-fluoro-4-methylbenzene with piperazine.[10] Potential impurities can arise from starting materials, by-products, and degradation products.

Caption: Potential impurity profile for 1-(2-Bromo-5-methylphenyl)piperazine.

Conclusion

The selection of a high-quality reference standard for 1-(2-Bromo-5-methylphenyl)piperazine is a foundational step in ensuring the reliability and success of any research or drug development program. By understanding the rationale behind the various quality control tests and demanding comprehensive characterization from suppliers, scientists can mitigate risks and build a solid foundation for their work. This guide serves as a starting point for establishing robust internal standards and for critically evaluating commercially available reference materials.

References

• Acros Organics. (2020). Certificate of Analysis: 1-(2-Methoxyphenyl)piperazine, 98+%.
• ChemScene. (2022). Certificate of Analysis: 2-Bromo-4-nitroimidazole.
• MedchemExpress. (2023). Certificate of Analysis: 2-Bromo-5-methylpyridine.

• Organic Chemistry Portal. (n.d.). Synthesis of piperazines. Retrieved from [Link]

• Janeček, M., et al. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. Molecules, 25(9), 2154.
• BenchChem. (2025). A Comparative Guide to HPLC-UV Method Development for N-Boc-piperazine Analysis.
• Al-Ostoot, F. H., et al. (2021). Identification of New N-methyl-piperazine Chalcones as Dual MAO-B/AChE Inhibitors. Molecules, 26(23), 7259.
• Reddy, P. R., et al. (2012). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research, 4(6), 2854-2859.
• Bang-Andersen, B., et al. (2011). New process for the synthesis of 1-(2-((2,4-dimethylphenyl)thio)phenyl)piperazine. WO2014191548A1.
• Yilmaz, F., & Menteşe, M. (2016). DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Revue Roumaine de Chimie, 61(11-12), 941-949.
• Pop, A., et al. (2023). 2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione. Molbank, 2023(1), M1563.

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Piperazine. Retrieved from [Link]

• United Nations Office on Drugs and Crime. (2013).
• G.L. Araldi, et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 28(24), 8081.
• Moura, R. G., et al. (2021). Synthesis of the piperazine subunit of Indinavir. Arkivoc, 2021(10), 106-111.
• Noreen, S., et al. (2021). A comprehensive review on the synthesis of substituted piperazine and its novel bio-medicinal applications. Journal of the Indian Chemical Society, 98(9), 100123.
• Küppers, E., et al. (2021). NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. RSC Advances, 11(52), 32969-32980.
• SWGDRUG. (2005). 1-(2-METHOXYPHENYL)PIPERAZINE.

• American Elements. (n.d.). 1-(2-bromoethyl)piperazine dihydrobromide. Retrieved from [Link]

• NIST. (n.d.). Piperazine, 1-methyl-. Retrieved from [Link]

• British Pharmacopoeia. (n.d.). 1-methylpiperazine. Retrieved from [Link]

• Almaghrabi, M. (2021). Synthesis, Analysis, and Pharmacological Profile of Designer Piperazine Drugs. Auburn University.

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• 10. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

1-(2-Bromo-5-methylphenyl)piperazine proper disposal procedures

Executive Summary & Waste Profile

Effective disposal of 1-(2-Bromo-5-methylphenyl)piperazine requires a nuanced understanding of its chemical structure. As a halogenated aryl piperazine, this compound presents a dual-hazard profile for waste management:

• Halogenated (Bromine): The presence of the aryl bromide moiety mandates its classification as Halogenated Organic Waste . Improper incineration of halogenated compounds can release corrosive hydrogen bromide (HBr) and potentially form dioxins, necessitating specialized high-temperature incineration with acid gas scrubbing.

• Basic Nitrogen (Piperazine): The secondary amine in the piperazine ring makes the compound basic. It must never be commingled with acidic waste streams or acylating agents (e.g., acid chlorides) to prevent uncontrolled exothermic reactions or the formation of toxic byproducts.

Core Directive: Segregate this compound into Halogenated Waste streams. Do not mix with non-halogenated solvents or oxidizers.[1][2]

Pre-Disposal Assessment & Safety (PPE)

Before handling waste, verify the integrity of your Personal Protective Equipment (PPE). This compound is an irritant and potentially harmful if absorbed.[2][3]

PPE Item	Specification	Scientific Rationale
Gloves	Nitrile (Minimum 5 mil)	Piperazine derivatives can permeate latex. Inspect for pinholes before use.
Eye Protection	Chemical Splash Goggles	Safety glasses are insufficient for liquid waste pouring; protects against splashes that cause corneal damage.
Respiratory	Fume Hood / N95	Solid powder is easily aerosolized. All disposal operations must occur inside a certified fume hood.
Clothing	Lab Coat (Buttoned)	Prevents contamination of street clothes; standard barrier protection.

Strategic Waste Segregation

The most common error in disposing of this compound is misclassification as "General Organic Waste." You must follow the Halogen Rule .

The Segregation Logic (The "Why")

• Halogenated vs. Non-Halogenated: Commercial disposal facilities charge significantly more (2-3x) for halogenated waste because it requires specific incineration protocols (e.g., >1100°C) to neutralize the halogen atoms. Mixing 1-(2-Bromo-5-methylphenyl)piperazine with non-halogenated solvents (like Acetone or Ethanol) contaminates the entire container, forcing the whole volume to be treated as expensive halogenated waste.

• Amine Incompatibility: As a secondary amine, this compound can react violently with oxidizing agents (e.g., peroxides, permanganates) or acid anhydrides. Never add this waste to a container designated for "Oxidizers" or "Acid Waste."

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Compound & Contaminated Debris)

Applicable to: Expired solids, weighing boats, contaminated gloves, and filter paper.

• Containment: Place the solid waste into a clear, sealable polyethylene bag.

• Double-Bagging: If the powder is fine or dusty, place the first bag inside a second bag to prevent exterior contamination.

• Labeling: Affix a hazardous waste tag immediately.[4][5]

  • Chemical Name: Write "1-(2-Bromo-5-methylphenyl)piperazine Solid Waste."

  • Hazard Checkbox: Mark "Toxic" and "Irritant."

• Binning: Deposit into the lab's Solid Hazardous Waste Drum . Do not place in regular trash or biohazard bins.

Protocol B: Liquid Waste (Mother Liquors & Solutions)

Applicable to: Reaction mixtures or HPLC effluents containing the compound.

• Solvent Check: Identify the primary solvent.

  • Scenario 1 (Halogenated Solvent e.g., DCM): Pour directly into the Halogenated Waste carboy.

  • Scenario 2 (Non-Halogenated Solvent e.g., Methanol): Because the solute (the piperazine) contains Bromine, the entire solution is now Halogenated Waste .

• Transfer: Using a funnel inside a fume hood, pour the liquid into the Halogenated Waste carboy.

• Headspace: Leave at least 10% headspace in the container to allow for vapor expansion.

• Closure: Cap the carboy tightly immediately after use. Do not leave funnels in open waste containers (an EPA violation).

Protocol C: Empty Container Management (RCRA Compliance)

Applicable to: Original vendor bottles (Glass/Plastic).

• Verify "RCRA Empty": The container must be empty of all pourable liquid/solid.

• Triple Rinse Procedure:

  • Rinse 1: Add a small volume of a compatible solvent (e.g., Acetone or Methanol) to the bottle. Cap and shake vigorously. Pour rinsate into Halogenated Waste .

  • Rinse 2: Repeat.

  • Rinse 3: Repeat.

• Defacing: Cross out the original label using a permanent marker. Remove the cap (dispose of cap as solid waste).

• Final Disposal: Place the uncapped, dry, defaced bottle in the "Glass Recycling" or "Trash" bin, depending on local facility rules.

Visualizing the Workflow

The following decision tree illustrates the critical logic path for disposing of 1-(2-Bromo-5-methylphenyl)piperazine to ensure compliance and safety.

Figure 1: Decision logic for the segregation and disposal of halogenated aryl piperazines. Note that liquid waste defaults to the Halogenated stream due to the bromine atom on the solute.

Emergency Procedures (Spill Response)

In the event of a spill outside the fume hood:

• Evacuate & Alert: Clear the immediate area.

• PPE Up: Don double nitrile gloves, goggles, and a lab coat.

• Containment:

  • Solid: Cover with wet paper towels to prevent dust generation, then scoop into a bag.

  • Liquid: Use an inert absorbent (Vermiculite or Spill Pads). Do not use paper towels alone for large liquid spills as they are combustible.

• Decontamination: Clean the surface with soap and water.[3][6] Collect all cleanup materials as Solid Hazardous Waste .

References

• US Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery Act (RCRA) Regulations: Empty Containers (40 CFR 261.7).[7] Retrieved from [Link][2][7][8][9][10]

• Princeton University EHS. (2023). Waste Disposal: Laboratory Waste Management Guide. Retrieved from [Link]

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• 4. 7.2 Organic Solvents [ehs.cornell.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 7. Triple Rinse Procedure | Environmental Health and Safety | Binghamton University [binghamton.edu]
• 8. Classification of special laboratory waste – Oficina de Seguretat, Salut i Medi Ambient [ub.edu]
• 9. angenechemical.com [angenechemical.com]
• 10. campusoperations.temple.edu [campusoperations.temple.edu]

A Researcher's Guide to the Safe Handling of 1-(2-Bromo-5-methylphenyl)piperazine

As researchers and scientists at the forefront of drug development, our commitment to innovation is matched only by our dedication to safety. The handling of novel chemical entities like 1-(2-Bromo-5-methylphenyl)piperazine demands a meticulous and informed approach to personal protection. This guide provides essential, experience-driven safety and logistical information, moving beyond a simple checklist to instill a deep understanding of why each procedural step is critical. Our goal is to empower you with the knowledge to work safely, protect your colleagues, and ensure the integrity of your research.

Anticipated Hazard Profile: A Synthesis of Structural Analogs

1-(2-Bromo-5-methylphenyl)piperazine is a molecule that combines the characteristics of a brominated aromatic compound and a cyclic diamine. Therefore, we must anticipate a hazard profile that incorporates risks from both functionalities.

• From the "2-Bromo-5-methylphenyl" moiety , we can infer a risk of skin and eye irritation. An SDS for the related compound, 2-Bromo-5-methylpyridine, identifies it as causing skin irritation (Category 2) and serious eye irritation (Category 2A).[1][2]

• The piperazine moiety presents more severe hazards. Piperazine is classified as causing severe skin burns and eye damage (Category 1B).[3][4][5][6][7] It is also recognized as a respiratory and skin sensitizer and is suspected of causing reproductive harm.[3][4][5][6][7][8]

Given the corrosive nature and sensitizing potential of the piperazine ring, we will adopt the more stringent personal protective equipment (PPE) and handling protocols associated with it. The signal word for our target compound should be considered "Danger." [3][5][9]

Core Directive: Personal Protective Equipment (PPE)

A multi-layered approach to PPE is non-negotiable when handling 1-(2-Bromo-5-methylphenyl)piperazine. The following table outlines the minimum required PPE for various laboratory operations.

Laboratory Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Receiving & Unpacking	Safety glasses with side shields	Chemical-resistant gloves (Nitrile)	Lab coat	Not generally required
Weighing & Aliquoting	Chemical safety goggles	Chemical-resistant gloves (Nitrile)	Lab coat	Required if not in a fume hood
Reaction Setup & Execution	Chemical safety goggles and face shield	Chemical-resistant gloves (Nitrile, double-gloved)	Chemical-resistant apron over lab coat	Work exclusively in a certified chemical fume hood
Work-up & Purification	Chemical safety goggles and face shield	Chemical-resistant gloves (Nitrile, double-gloved)	Chemical-resistant apron over lab coat	Work exclusively in a certified chemical fume hood
Spill Cleanup & Waste Disposal	Chemical safety goggles and face shield	Heavy-duty chemical-resistant gloves	Chemical-resistant suit or apron	Air-purifying respirator with appropriate cartridges

Procedural Deep Dive: A Step-by-Step Operational Plan

Adherence to a systematic workflow is paramount for minimizing exposure risk.

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any signs of damage or leaks.

• Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and acids.[1][3][5][9][10]

• The storage area should be clearly labeled with the appropriate hazard warnings.

2. Handling and Experimentation:

• All work with 1-(2-Bromo-5-methylphenyl)piperazine must be conducted within a certified chemical fume hood. This is to control airborne dust or vapors.[11]

• Before handling, ensure that an eyewash station and safety shower are readily accessible and have been recently tested.[1][5][9]

• When weighing the solid, use a disposable weigh boat and handle it with forceps to avoid direct contact.

• Always wear two pairs of nitrile gloves when handling the compound. If the outer glove becomes contaminated, remove and replace it immediately.

• Use a lab coat and a chemical-resistant apron to protect your body and personal clothing.[11]

• After handling, wash your hands and any exposed skin thoroughly with soap and water.[1][9][10]

3. First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][4][5]

• Skin Contact: Immediately wash the affected area with soap and water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[1][4][5]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[4][5]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[4][5]

Visualizing the Workflow for Safe Handling

The following diagram illustrates the critical checkpoints for PPE and safe handling throughout the experimental process.

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• 2. fishersci.com [fishersci.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. mmbio.byu.edu [mmbio.byu.edu]
• 6. tcichemicals.com [tcichemicals.com]
• 7. lobachemie.com [lobachemie.com]
• 8. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 9. fishersci.com [fishersci.com]
• 10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 11. pdf.benchchem.com [pdf.benchchem.com]